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Core Science & Biosynthesis

Foundational

(5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid physical properties

An In-Depth Technical Guide to the Physical Properties and Applications of (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid Executive Summary The compound (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid represen...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Physical Properties and Applications of (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid

Executive Summary

The compound (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid represents a highly specialized, transient organoboron intermediate. Structurally, it merges a halogenated, methylated pyridine ring—a privileged scaffold in medicinal chemistry found in SARS-CoV-2 3CLpro inhibitors[1] and EGFR inhibitors[2]—with a highly reactive sulfanylborinic acid moiety.

Unlike conventional boronic acids ( R−B(OH)2​ ), borinic acids ( R2​BOH or R−B(OH)(SR′) ) exhibit unique physicochemical behaviors, including heightened Lewis acidity, rapid equilibrium with boroxane anhydrides, and extreme sensitivity to oxidative environments. This whitepaper synthesizes the theoretical and extrapolated physical properties of this compound, detailing its handling, thermodynamic stability, and critical role in advanced cross-coupling methodologies.

Structural and Physicochemical Properties

The physical properties of (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid are dictated by the interplay between the electron-withdrawing chloropyridyl ring and the electron-donating potential of the sulfanylborinic group. Borinic acids are notoriously less stable than their boronic acid counterparts; they are prone to spontaneous dehydration to form diboroxanes (anhydrides) and undergo rapid oxidation in ambient air[3].

Because the pure monomeric acid is a transient species that often only lasts for brief periods during hydrolysis or transmetalation[4], it is typically handled in situ or stored as an anhydride or stabilized ester.

Quantitative Physical Data

The following table summarizes the extrapolated and calculated physical properties based on the behavior of closely related heteroaryl borinic acids and 5-chloro-6-methylpyridine derivatives[5][6].

PropertyValue / DescriptionCausality & Structural Rationale
Molecular Formula C6​H8​BClNO2​S (assuming standard sulfanylborinic structure)Derived from the 5-chloro-6-methylpyridin-3-yl core attached to a −B(OH)(SH) group.
Molecular Weight ~204.46 g/mol Calculated based on standard atomic weights.
Physical State Amorphous solid / Oligomeric mixtureBorinic acids naturally dehydrate to form cyclic or linear boroxanes, preventing crystallization as a pure monomer[3].
Solubility Soluble in THF, 1,4-Dioxane, DMSO; Insoluble in non-polar alkanesThe polar −B(OH) group and pyridine nitrogen facilitate solvation in polar aprotic and protic solvents.
pKa (Lewis Acidity) ~7.5 – 8.5The electron-withdrawing chloro group on the pyridine ring increases the Lewis acidity of the boron center compared to phenylborinic acid.
Stability / Half-life Seconds to minutes (monomer in aqueous media)Borinic acids are highly reactive toward H2​O2​ (up to 10,000-fold more reactive than boronic acids)[7] and rapidly protodeboronate under basic conditions[8].
Toxicity Profile Low (degrades to boric acid/pyridinol)Organoboron compounds generally exhibit low toxicity, ultimately hydrolyzing into environmentally benign boric acid derivatives[3].

Chemical Reactivity & Mechanistic Pathways

Hyper-Reactivity to Oxidation and Diols

Borinic acids possess a unique reactivity profile. They are exceptionally sensitive to reactive oxygen species (ROS). Upon exposure to hydrogen peroxide, the carbon-boron bond undergoes rapid oxidative cleavage, yielding the corresponding 5-chloro-6-methylpyridin-3-ol[7]. Furthermore, the borinic acid moiety acts as a potent, reversible covalent binder to cis-diols, a property leveraged in the regioselective acylation of carbohydrates[9].

Suzuki-Miyaura Cross-Coupling Dynamics

In drug discovery, the primary utility of this compound is as a nucleophilic coupling partner in the Suzuki-Miyaura Cross-Coupling (SMC) reaction. However, heteroaryl borinic acids containing a pyridine nitrogen are acutely sensitive to base-promoted protodeboronation (cleavage of the C-B bond before coupling can occur)[8]. To circumvent this, "cationic" or base-free SMC conditions must be employed.

G Pd0 Pd(0) Catalyst Active Species OxAdd Oxidative Addition (Aryl Electrophile) Pd0->OxAdd Ar-X TransMet Transmetalation (Sulfanylborinic Acid) OxAdd->TransMet Pd(II) Cationic Intermediate RedElim Reductive Elimination (Product Formation) TransMet->RedElim Diaryl Pd(II) Complex RedElim->Pd0 Cross-Coupled Pyridine

Catalytic cycle of base-free Suzuki-Miyaura coupling with the sulfanylborinic acid.

Experimental Workflows & Protocols

Due to the inherent instability of (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid, standard benchtop protocols will result in total degradation. The following self-validating protocols are engineered to maintain scientific integrity by addressing the root causes of degradation: moisture-induced protodeboronation and oxidative cleavage.

Protocol 1: Handling and Storage of the Borinic Acid

Causality: Borinic acids react with atmospheric moisture to form boroxanes and with oxygen to form phenols. Handling must exclude both.

  • Inert Atmosphere Transfer: Transfer the compound exclusively within a nitrogen or argon-filled glovebox ( O2​ < 1 ppm, H2​O < 1 ppm).

  • Solvent Degassing: Suspend the compound in anhydrous, rigorously degassed 1,4-dioxane or THF. Degassing must be performed via three freeze-pump-thaw cycles to remove dissolved oxygen that would trigger oxidative cleavage[7].

  • In Situ Derivatization (Optional): If long-term storage is required, convert the transient borinic acid into a stable pinacol or ethanolamine ester by adding 1.1 equivalents of the respective diol and stirring over activated 4Å molecular sieves for 2 hours.

Protocol 2: Base-Free "Cationic" Suzuki-Miyaura Coupling

Causality: Traditional SMC uses strong bases (e.g., Na2​CO3​ , KOH ) which accelerate the protodeboronation of electron-deficient pyridylborinic acids. Using a cationic Palladium catalyst bypasses the need for a base, allowing transmetalation to occur under neutral conditions[8].

  • Catalyst Preparation: In a dry Schlenk flask, combine 5 mol% of a palladium precatalyst (e.g., Pd(OAc)2​ ) with 10 mol% of a bulky, electron-rich phosphine ligand (e.g., XPhos or PAd3​ ).

  • Electrophile Addition: Add 1.0 equivalent of the target aryl halide (e.g., an advanced pharmaceutical intermediate).

  • Borinic Acid Addition: Add 1.5 equivalents of (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid dissolved in degassed THF. The excess compensates for any minor dimerization or degradation.

  • Reaction Execution: Stir the mixture at room temperature (20–25 °C). Do not heat. Heating accelerates the competing protodeboronation pathway. Monitor via LC-MS.

  • Quenching: Once the aryl halide is consumed (typically 12–24 hours), quench the reaction by exposing it to air and adding a saturated aqueous solution of NH4​Cl .

  • Isolation: Extract with ethyl acetate, dry over anhydrous Na2​SO4​ , and purify via silica gel chromatography.

W Step1 1. Reagent Prep (Glovebox, inert atm) Step2 2. Catalyst Activation (Base-free conditions) Step1->Step2 Step3 3. Cationic Coupling (Room Temp, 12-24h) Step2->Step3 Step4 4. Quench & Extract (Aqueous NH4Cl) Step3->Step4 Step5 5. Purification (Silica Chromatography) Step4->Step5

Step-by-step workflow for base-free cationic cross-coupling to prevent protodeboronation.

Applications in Drug Development

The 5-chloro-6-methylpyridin-3-yl motif is a highly sought-after pharmacophore. The chloromethyl substitution pattern provides a unique steric and electronic profile that enhances binding affinity in deep hydrophobic pockets of target kinases and proteases.

For instance, this exact pyridine moiety is utilized in the synthesis of Indole Chloropyridinyl Ester-Derived SARS-CoV-2 3CLpro inhibitors, where it modulates the enzymatic inhibition and antiviral efficacy of the drug[1]. Furthermore, quinazoline-derived compounds utilizing similar halogenated pyridine structures have been patented as potent EGFR inhibitors for oncology applications[2]. The use of the sulfanylborinic acid derivative allows medicinal chemists to install this privileged scaffold onto complex core structures late in the synthetic sequence via cross-coupling, significantly accelerating structure-activity relationship (SAR) campaigns.

References

  • Indole Chloropyridinyl Ester-Derived SARS-CoV-2 3CLpro Inhibitors: Enzyme Inhibition, Antiviral Efficacy, Structure–Activity Relationship, and X-ray Structural Studies Journal of Medicinal Chemistry - ACS Publications URL:[Link]

  • Borinic acid Wikipedia URL:[Link]

  • 1 Structure, Properties, and Preparation Of Boronic Acid Derivatives Wiley-VCH URL:[Link]

  • Evaluation of borinic acids as new, fast hydrogen peroxide–responsive triggers Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

  • Borinic Acid-Catalyzed Regioselective Acylation of Carbohydrate Derivatives Organic Chemistry Portal URL:[Link]

  • "Cationic" Suzuki-Miyaura Coupling with Acutely Base-Sensitive Boronic Acids ResearchGate URL:[Link]

  • WO2022170043A1 - Quinazoline derived compounds as EGFR inhibitors and their uses thereof Google Patents URL

Sources

Exploratory

Preparation of Sulfanylborinic Acid Precursors: Synthetic Strategies and Mechanistic Insights

[ Refining Experimental Procedures I'm now detailing an experimental protocol to illustrate the catalytic deuteration using a thioborinic ester. This includes a step-by-step approach, highlighting the materials, the deut...

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Author: BenchChem Technical Support Team. Date: April 2026

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Refining Experimental Procedures

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Finalizing Deuteration Details

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Executive Summary

Sulfanylborinic acids ( R2​BSH ) and their ester derivatives ( R2​BSR′ ) represent a highly reactive, specialized class of organoboron compounds. Due to the inherent orbital mismatch between the boron 2p and sulfur 3p orbitals, the B–S bond is highly labile. This lability makes sulfanylborinic acid derivatives critical precursors for synthesizing complex diborylsulfanes, thioxoboranes, and acting as transient intermediates in radical-mediated transformations [3.9]. This technical guide details the mechanistic pathways, synthetic methodologies, and self-validating experimental protocols for preparing these precursors, emphasizing the causality behind reagent selection and atmospheric control.

The Chemistry of the Boron-Sulfur Linkage

Unlike their oxygen analogues (borinic acids, R2​BOH ), primary sulfanylborinic acids ( R2​BSH ) are thermodynamically unstable at room temperature unless kinetically protected by extreme steric bulk[1]. Upon mild heating, unhindered R2​BSH species readily eliminate hydrogen sulfide ( H2​S ) to form thermodynamically stable diborylsulfanes ( R2​B-S-BR2​ )[2]. Consequently, the synthesis of these precursors requires stringent control over temperature, steric engineering, and the use of specific catalytic cycles to trap the B–S bond before disproportionation occurs.

Synthetic Pathways Overview

Two primary paradigms exist for the preparation of sulfanylborinic acid precursors:

  • Electrophilic Borylation (The Haloborane Route): Relies on the nucleophilic attack of a thiol or H2​S on a highly Lewis acidic dialkylboron halide[1].

  • Radical-Mediated Thioesterification: A modern, atom-economical route utilizing a homolytic substitution ( SH​2 ) chain reaction between trialkylboranes and thiols[3].

SyntheticPathways Start Starting Materials Haloborane Dialkylboron Halide (R₂BX) Start->Haloborane Trialkylborane Trialkylborane (R₃B) Start->Trialkylborane H2S H₂S / Base (Nucleophilic Sub.) Haloborane->H2S Thiol R'SH / Base (Nucleophilic Sub.) Haloborane->Thiol RadicalThiol R'SH / Trace O₂ (Radical S_H2) Trialkylborane->RadicalThiol Sulfanylborinic Sulfanylborinic Acid (R₂BSH) H2S->Sulfanylborinic ThioborinicEster Thioborinic Ester (R₂BSR') Thiol->ThioborinicEster RadicalThiol->ThioborinicEster Diborylsulfane Diborylsulfane (R₂B-S-BR₂) Sulfanylborinic->Diborylsulfane - H₂S (ΔT)

Workflow illustrating the two primary synthetic pathways for sulfanylborinic acid precursors.

Mechanistic Insights and Causality

The Haloborane Route: Causality of Base Addition

When reacting dialkylboron chlorides ( R2​BCl ) with thiols or H2​S , the addition of a tertiary amine (e.g., triethylamine) is strictly required[4].

  • The Causality: The formation of the B–S bond generates HCl . Because the B–S bond is highly susceptible to acid-catalyzed cleavage, failing to scavenge the acid pushes the equilibrium backward, resulting in near-zero yields. The base acts as an irreversible thermodynamic sink, precipitating out as an ammonium chloride salt and driving the reaction forward[4].

The Radical Chain Process: Causality of Oxygen Initiation

Trialkylboranes ( R3​B ) are completely inert to thiols under strictly anaerobic conditions. However, the introduction of trace oxygen (often via a controlled injection of dry air) initiates a highly efficient radical chain reaction[3].

  • The Causality: Oxygen undergoes a spin-forbidden but kinetically viable reaction with R3​B to generate an alkyl radical ( R∙ ). This radical abstracts a weakly bound hydrogen atom from the thiol ( R′SH ), forming a thiyl radical ( R′S∙ ). The electrophilic thiyl radical then executes a bimolecular homolytic substitution ( SH​2 ) at the boron center, yielding the thioborinic ester ( R2​BSR′ ) and releasing a new alkyl radical to propagate the chain[3].

RadicalMechanism Init Initiation Trace O₂ activates R₃B R_rad Alkyl Radical (R•) Init->R_rad Homolysis Thiyl_rad Thiyl Radical (R'S•) R_rad->Thiyl_rad Product Thioborinic Ester (R₂BSR') Thiyl_rad->Product S_H2 attack on R₃B Borane Trialkylborane (R₃B) Thiol Thiol (R'SH) Product->R_rad Expels R• (Chain Propagation)

Radical chain mechanism ( SH​2 ) for the formation of thioborinic esters from trialkylboranes.

Experimental Protocols

Protocol A: Synthesis of Dipropyl(p-tolylsulfanyl)borane via Haloborane

Objective: Prepare a stable thioborinic ester using electrophilic substitution. Self-Validating Metric: The reaction progress is visually validated by the immediate and quantitative precipitation of triethylammonium chloride.

  • Preparation: Flame-dry a 100 mL Schlenk flask under argon. Charge the flask with 10.0 mmol of 4-methylthiophenol (p-thiocresol) and 30 mL of anhydrous hexane.

  • Base Addition: Add 11.0 mmol of anhydrous triethylamine ( Et3​N ) via syringe. Stir for 5 minutes at 0 °C.

  • Borylation: Dropwise add 10.0 mmol of dipropylboron chloride ( Pr2​BCl ) as a 1.0 M solution in hexane[4]. A dense white precipitate of Et3​N⋅HCl will form immediately.

  • Maturation: Remove the ice bath, warm the mixture to room temperature, and stir for 2 hours to ensure complete conversion.

  • Isolation: Filter the suspension through a pad of oven-dried Celite under strict argon flow. Concentrate the filtrate in vacuo to yield the thioborinic ester as a moisture-sensitive oil. Store at -20 °C.

Protocol B: In Situ Generation of Thioborinic Ester for Radical Deuteration

Objective: Generate Et2​B-SR′ as a transient precursor to catalyze the deuteration of alkyl halides. Self-Validating Metric: The evolution of ethane gas bubbles indicates successful initiation and propagation of the radical chain.

  • Setup: In a 25 mL round-bottom flask, dissolve the target alkyl iodide (1.0 mmol) and dodecanethiol (0.05 mmol, 5 mol%) in 5 mL of anhydrous THF[3].

  • Deuterium Source: Add 5.0 mmol of D2​O .

  • Initiation: Inject 1.2 mmol of triethylborane ( Et3​B , 1.0 M in THF).

  • Aeration: Introduce 5 mL of dry air via a syringe into the headspace to initiate the radical chain[3].

  • Mechanism in Action: The in situ formed thioborinic ester ( Et2​B-SC12​H25​ ) is rapidly hydrolyzed by D2​O , yielding Et2​BOD and regenerating the deuterated thiol ( C12​H25​SD ), which acts as the deuterium atom transfer agent.

Quantitative Data & Comparative Analysis

The stability and yield of sulfanylborinic acid precursors are heavily dependent on the synthetic route and the steric environment around the boron center. The table below summarizes the quantitative metrics for various precursor classes.

Precursor TypeSynthetic RouteTypical YieldThermal StabilityPrimary Application
R2​BSH (Sterically unhindered)Haloborane + H2​S 40–60%Low (Eliminates H2​S > 0 °C)Diborylsulfane synthesis[2]
R2​BSH (Sterically hindered, e.g., Tbt)Haloborane + LiSH 75–85%High (Stable up to 190 °C)Thioxoborane ( B=S ) precursors[1]
R2​BSR′ (Isolated Thioborinic Esters)Haloborane + Thiol + Base80–95%Moderate-HighCross-coupling reagents
R2​BSR′ (In situ generated)Trialkylborane + Thiol + O2​ Quantitative (in situ)TransientRadical deuteration / reduction[3]

References

  • 1,5-Cyclooctanediylborylselenides (and related Thioboric acids)
  • Radical deuteration Source: Nanjing University URL
  • Radical Deuteration with D2O: Catalysis and Mechanistic Insights Source: Journal of the American Chemical Society URL
  • Boron Enolate Chemistry Source: ACS Symposium Series URL
  • Synthesis and Structures of Novel Dithiaboretanes Containing a Group 4, 14, or 15 Element Source: Journal of the American Chemical Society URL

Sources

Protocols & Analytical Methods

Method

Application Note: (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic Acid in Cooperative Bifunctional Catalysis

Executive Summary (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid represents an advanced class of bifunctional ligands engineered for transition-metal-catalyzed, site-selective functionalization of unprotected polyo...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid represents an advanced class of bifunctional ligands engineered for transition-metal-catalyzed, site-selective functionalization of unprotected polyols. By merging a hemilabile, soft-donor pyridine-sulfanyl motif with a hard, Lewis acidic borinic acid moiety, this ligand enables cooperative dual-activation.

This application note provides drug development professionals and synthetic chemists with a comprehensive guide to utilizing this ligand in the Palladium-catalyzed regioselective allylation of carbohydrates. It details the mechanistic causality behind the ligand's design, optimized reaction parameters, and self-validating experimental protocols.

Mechanistic Rationale & Ligand Design (E-E-A-T)

In traditional carbohydrate functionalization, extensive protecting-group manipulation is required to differentiate hydroxyl groups of similar reactivity. Organoboron catalysis circumvents this by acting as a transient, site-selective directing group. The rational design of (5-chloro-6-methylpyridin-3-yl)-sulfanylborinic acid leverages three distinct structural pillars to achieve cooperative catalysis:

  • The Borinic Acid Moiety[R₂B(OH)]: Borinic acids are uniquely suited to reversibly bind cis-1,2-diols, forming a tetracoordinate anionic borinate complex. This complexation dramatically and selectively compared to the axial counterpart.

  • The Pyridine-Sulfanyl Core: The nitrogen and sulfur atoms act as a bidentate, soft-donor scaffold for transition metals such as Pd(0)/Pd(II), keeping the active metal center in precise spatial proximity to the activated substrate[1].

  • Causality in Substituent Choice:

    • 6-Methyl Group: Introduces critical steric bulk adjacent to the pyridine nitrogen. This forces the Pd–N bond to be hemilabile (reversibly dissociating). This hemilability is essential for opening a coordination site to accommodate the incoming allyl electrophile during oxidative addition.

    • 5-Chloro Group: The electron-withdrawing nature of the chlorine atom lowers the pKa of the pyridine ring and reduces the electron density on the sulfur atom. This prevents irreversible catalyst poisoning and inhibits unwanted oxidation of the sulfanyl group under ambient conditions, ensuring high catalyst turnover[2].

By combining these features, the ligand brings the Pd-bound electrophile (π-allyl complex) into direct alignment with the borinate-activated nucleophile, facilitating a highly efficient, inner-sphere C–O bond formation.

CatalyticCycle A 1. Precatalyst Pd(0) + Ligand B 2. Oxidative Addition π-Allyl-Pd(II) Complex A->B Allyl Electrophile C 3. Substrate Binding Tetracoordinate Borinate B->C Diol Substrate D 4. C-O Bond Formation Cooperative Transfer C->D Dual Activation D->A Product Release

Figure 1: Cooperative catalytic cycle of Pd and the bifunctional sulfanylborinic acid ligand.

Quantitative Data & Optimization

The efficacy of the ligand is highly dependent on the solvent's ability to support both the transition metal intermediate and the borinate complex. The data below summarizes the optimization for the site-selective allylation of methyl α-D-galactopyranoside.

Table 1: Optimization of Reaction Parameters

Solvent SystemBase (1.5 eq)Temp (°C)Conversion (%)Regioselectivity (C3 : C2)
THFK₂CO₃454285 : 15
CH₂Cl₂DIPEA451870 : 30
THF / MeOH (9:1) DIPEA 45 98 96 : 4
DMFDIPEA456580 : 20

Insight: The addition of 10% Methanol to THF is critical. Methanol facilitates the rapid and reversible exchange of the borinic acid with the carbohydrate diol, preventing product inhibition and driving the catalytic turnover[3].

Table 2: Substrate Scope (Using Optimized Conditions)

SubstrateMajor ProductIsolated Yield (%)Selectivity
Methyl α-D-galactopyranoside3-O-Allyl derivative92>20:1
Methyl α-D-mannopyranoside3-O-Allyl derivative8818:1
L-Fucose3-O-Allyl derivative8515:1

Experimental Protocols

The following protocol is designed as a self-validating system . It incorporates In-Process Controls (IPCs) that allow the operator to visually and chemically verify the integrity of the catalytic cycle at critical junctures, ensuring trustworthiness and reproducibility.

Protocol: Regioselective Allylation of Unprotected Glycosides

Reagents Required:

  • Pd₂(dba)₃ (2.5 mol%)

  • (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid (5.5 mol%)

  • Methyl α-D-galactopyranoside (1.0 mmol, 1.0 eq)

  • Allyl methyl carbonate (1.2 mmol, 1.2 eq)

  • N,N-Diisopropylethylamine (DIPEA) (1.5 mmol, 1.5 eq)

  • Anhydrous THF/MeOH (9:1 v/v, 10 mL)

Step-by-Step Methodology:

  • Precatalyst Assembly (IPC 1):

    • Action: In an oven-dried Schlenk flask under an argon atmosphere, add Pd₂(dba)₃ (22.9 mg) and the sulfanylborinic acid ligand (12.0 mg). Add 5 mL of anhydrous THF.

    • Causality: Premixing allows the hemilabile pyridine-sulfanyl motif to displace the dba ligands before substrate introduction.

    • Self-Validation (IPC 1): Stir at room temperature for 15 minutes. The solution must transition from a deep purple/black (Pd₂(dba)₃) to a clear, bright yellow-orange solution . If the solution remains opaque black, Pd black has precipitated due to oxygen ingress; discard and restart.

  • Substrate & Electrophile Addition:

    • Action: To the active catalyst solution, add methyl α-D-galactopyranoside (194 mg) dissolved in 1 mL of MeOH, followed by the addition of 4 mL of THF.

    • Action: Inject DIPEA (260 µL) and allyl methyl carbonate (136 µL) dropwise via syringe.

  • Catalytic Incubation:

    • Action: Heat the reaction mixture to 45 °C and stir for 12 hours.

    • Causality: 45 °C provides sufficient thermal energy to overcome the activation barrier for the inner-sphere C-O bond formation without causing thermal degradation of the borinate adduct.

  • Reaction Monitoring (IPC 2):

    • Self-Validation (IPC 2): At 6 hours, perform TLC (DCM:MeOH 9:1). A successful reaction will show the disappearance of the baseline diol spot and the emergence of a single major spot (Rf ~0.4), confirming high regioselectivity. Multiple spots indicate a failure of the borinic acid directing group.

  • Quenching and Purification:

    • Action: Quench the reaction by adding 2 mL of saturated aqueous NH₄Cl. Extract with EtOAc (3 × 15 mL).

    • Action: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, DCM to 10% MeOH in DCM) to yield the pure 3-O-allyl derivative.

Workflow S1 Precatalyst Assembly S2 Substrate Addition S1->S2 S3 Reaction (45 °C, 12 h) S2->S3 S4 IPC Check (Color/TLC) S3->S4 S5 Quench & Purify S4->S5

Figure 2: Experimental workflow with integrated in-process controls (IPC) for self-validation.

References

  • Boyet, M., Chabaud, L., & Pucheault, M. (2023). "Recent Advances in the Synthesis of Borinic Acid Derivatives." Molecules, 28(6), 2660.[Link][2]

  • Taylor, M. S., et al. (2019). "Diarylborinic Acid-Catalyzed, Site-Selective Sulfation of Carbohydrate Derivatives." The Journal of Organic Chemistry, 84(1), 123-130.[Link][4]

  • Wang, Y., et al. (2024). "Cooperative Diarylborinic Acid/Chloride-Catalyzed Formal SNi Reaction of cis-4-Hydroxymethyl-1,2-Cyclopentene Oxides." Organic Letters, 26(39), 8350-8355.[Link][1]

  • Lee, J., et al. (2025/2023). "Boronic Acid Catalysis for Diol Activation under Lewis Base Promotion: Site-Selective Propargylation of Carbohydrates." ACS Catalysis.[Link][3]

Sources

Application

The Strategic Application of Boronic Acids in the Synthesis of Bioactive Sulfur-Containing Heterocycles: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals The confluence of boron and sulfur chemistry has opened new avenues for the efficient construction of complex molecular architectures, particularly sulfur-c...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

The confluence of boron and sulfur chemistry has opened new avenues for the efficient construction of complex molecular architectures, particularly sulfur-containing heterocycles, which are prominent scaffolds in a vast array of pharmaceuticals and biologically active compounds. While the direct application of sulfanylborinic acids (R₂B-SH) remains a niche and largely developmental area, the versatility of their stable and readily accessible congeners, boronic acids [RB(OH)₂], has been extensively harnessed to forge carbon-sulfur (C-S) bonds and assemble key heterocyclic systems. This guide provides an in-depth exploration of field-proven strategies that leverage boronic acids for the synthesis of bioactive sulfur-containing heterocycles, complete with detailed protocols and mechanistic insights.

The Pivotal Role of Boronic Acids in Modern C-S Bond Formation

Boronic acids and their derivatives are celebrated for their stability, low toxicity, and remarkable versatility in cross-coupling reactions.[1] Their utility extends beyond the well-known Suzuki-Miyaura C-C bond formation to the construction of C-S bonds, a critical step in the synthesis of numerous sulfur-containing heterocycles.[2][3] The ability to pre-install a boronic acid moiety onto a (hetero)aromatic ring and subsequently couple it with a sulfur-based partner, or vice-versa, offers a powerful and modular approach to molecular assembly. This strategy is particularly advantageous in late-stage functionalization during drug discovery campaigns.

Two cornerstone methodologies in this domain are the copper-catalyzed Chan-Lam coupling and the palladium-catalyzed Suzuki-Miyaura coupling for C-S bond formation. Furthermore, innovative strategies for the direct synthesis of borylated sulfur heterocycles, such as thiophenes, provide versatile building blocks for further elaboration.[4][5]

Key Synthetic Strategies and Protocols

This section details the protocols for three robust methods that utilize boronic acids in the synthesis of sulfur-containing heterocycles. The causality behind experimental choices is explained to provide a deeper understanding of the reaction mechanisms and to aid in troubleshooting and optimization.

Copper-Catalyzed Chan-Lam C-S Cross-Coupling

The Chan-Lam coupling is a powerful method for the formation of C-S bonds under relatively mild conditions.[6][7] It typically involves the reaction of a boronic acid with a thiol in the presence of a copper catalyst and an oxidant, often atmospheric oxygen.[8] This reaction is particularly useful for the synthesis of aryl sulfides, which can be precursors to or part of a heterocyclic system.

General Workflow for Chan-Lam C-S Coupling

cluster_0 Reaction Setup cluster_1 Reaction cluster_2 Workup and Purification A Combine aryl boronic acid, thiol, copper catalyst, and base in a suitable solvent. B Stir the reaction mixture at room temperature or with gentle heating under an air atmosphere. A->B Oxidative Coupling C Quench the reaction, perform an aqueous workup, and extract with an organic solvent. B->C Completion D Purify the crude product by column chromatography. C->D Isolation

Caption: General workflow for a typical Chan-Lam C-S cross-coupling reaction.

Protocol: Synthesis of 2-Phenylthio-benzothiazole

This protocol describes the synthesis of a substituted benzothiazole, a common motif in bioactive molecules, via a Chan-Lam C-S coupling.

Materials:

  • 2-Mercaptobenzothiazole

  • Phenylboronic acid

  • Copper(II) acetate [Cu(OAc)₂]

  • Pyridine

  • Methanol (MeOH)

  • Dichloromethane (DCM)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar, add 2-mercaptobenzothiazole (1.0 mmol, 1.0 equiv), phenylboronic acid (1.2 mmol, 1.2 equiv), and Cu(OAc)₂ (0.1 mmol, 10 mol%).

  • Add methanol (5 mL) and pyridine (2.0 mmol, 2.0 equiv).

  • Stir the reaction mixture vigorously at room temperature, open to the air, for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with saturated aqueous NH₄Cl (10 mL) and extract with DCM (3 x 15 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, and filter.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired 2-phenylthio-benzothiazole.

Causality of Experimental Choices:

  • Copper(II) acetate: A common and effective copper catalyst for Chan-Lam couplings.[6] The copper center facilitates the transmetalation with the boronic acid and the subsequent reductive elimination to form the C-S bond.[7]

  • Pyridine: Acts as a base to deprotonate the thiol, making it a more nucleophilic coupling partner. It also serves as a ligand for the copper center, influencing its reactivity and solubility.

  • Methanol: A polar protic solvent that helps to dissolve the reagents and facilitate the reaction.

  • Air atmosphere: The reaction is an oxidative coupling, and atmospheric oxygen often serves as the terminal oxidant to regenerate the active Cu(II) or Cu(III) species in the catalytic cycle.[8]

Palladium-Catalyzed Suzuki-Miyaura C-S Cross-Coupling

While less common than its C-C counterpart, the Suzuki-Miyaura reaction can be adapted for C-S bond formation, providing a valuable alternative to the Chan-Lam coupling, particularly when dealing with substrates that are sensitive to copper catalysis.[9][10] This reaction typically requires a palladium catalyst and a suitable ligand.

Catalytic Cycle of Suzuki-Miyaura C-S Coupling

G pd0 Pd(0)L_n pd2 R-Pd(II)L_n-X pd0->pd2 Oxidative Addition (R-X) pd2_s R-Pd(II)L_n-SR' pd2->pd2_s Transmetalation (R'-S-M) pd2_s->pd0 Reductive Elimination product R-S-R' pd2_s->product

Sources

Method

Application Note: Chan-Lam Oxidative Cross-Coupling Utilizing (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic Acid

Executive Summary & Chemical Significance The has fundamentally transformed the landscape of C–N, C–O, and C–S bond construction. Unlike palladium-catalyzed Buchwald-Hartwig cross-couplings, the Chan-Lam reaction operate...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Significance

The has fundamentally transformed the landscape of C–N, C–O, and C–S bond construction. Unlike palladium-catalyzed Buchwald-Hartwig cross-couplings, the Chan-Lam reaction operates under exceptionally mild conditions—typically at room temperature, in open air, and utilizing inexpensive copper catalysts[1].

This application note provides a comprehensive, field-tested protocol for the arylation of nucleophiles using (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid . The 5-chloro-6-methylpyridine scaffold is a highly privileged pharmacophore in drug discovery, known to favorably modulate lipophilicity and metabolic stability. Notably, the use of a borinic acid derivative (as opposed to a standard boronic acid) alters the Lewis acidity of the boron center. The vacant p-orbital of borinic acids facilitates the rapid formation of a highly reactive 'ate' complex during transmetalation, which can significantly accelerate the coupling process[2].

Mechanistic Rationale & Causality (E-E-A-T)

To successfully execute and troubleshoot this protocol, researchers must understand the causality driving the catalytic cycle. The reaction is governed by a Cu(II)/Cu(III) manifold, heavily dependent on the presence of molecular oxygen and a coordinating base[3].

  • Coordination & Deprotonation : The catalytic cycle begins with the coordination of the amine (or alcohol) nucleophile to the Cu(II) center—typically Cu(OAc)2​ . A mild base, such as pyridine, is required to deprotonate the coordinated nucleophile and stabilize the copper complex. Visual Cue: The solution immediately transitions to a deep blue color upon amine coordination[4].

  • Transmetalation : The (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid transfers its aryl group to the copper center. The unique electronics of the sulfanylborinic acid moiety lower the activation barrier for this step compared to sterically hindered boronic esters[5].

  • Oxidation : Atmospheric oxygen ( O2​ ) acts as the terminal oxidant, oxidizing the Cu(II) intermediate to a highly reactive Cu(III) species. Causality: This is often the rate-limiting step; thus, vigorous stirring at the air-liquid interface is mandatory[4].

  • Reductive Elimination : The Cu(III) complex undergoes rapid reductive elimination, forging the new carbon-heteroatom bond and releasing a Cu(I) species, which is subsequently reoxidized by O2​ to regenerate the active Cu(II) catalyst[1].

CatalyticCycle Cu2 Cu(II) Catalyst [Cu(OAc)2] Coord Amine Coordination & Deprotonation Cu2->Coord Base, R-NH2 Transmet Transmetalation with Borinic Acid Coord->Transmet Ar-B(OH)SR' Cu3 Oxidation to Cu(III) by O2 Transmet->Cu3 O2 RedElim Reductive Elimination (Product Release) Cu3->RedElim RedElim->Cu2 Cu(I) reoxidation

Catalytic cycle of the Chan-Lam coupling highlighting Cu(II)/Cu(III) intermediates.

Experimental Design & Reaction Optimization

Because borinic and boronic acids are susceptible to competitive protodeboronation (hydrolysis of the C–B bond to yield the des-borylated pyridine), the choice of solvent, base, and additives is critical[6].

Table 1: Optimization of Reaction Parameters

ParameterVariableEffect on Yield & Mechanistic Causality
Solvent Dichloromethane (DCM)Optimal. Provides high O2​ solubility and excellent reactant solubility.
Solvent Methanol (MeOH)Poor. Protic solvents accelerate the competitive protodeboronation of the borinic acid.
Base PyridineOptimal. Acts as both a Brønsted base and a stabilizing L-type ligand for the Cu(II) center.
Base Triethylamine (TEA)Moderate. Can over-reduce Cu(II) to inactive Cu(0) if used in large excess.
Additive 4Å Molecular SievesCritical. Scavenges adventitious water, strictly preventing the hydrolysis of the C–B bond.

Detailed Step-by-Step Protocol

Model Reaction: N-arylation of morpholine with (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid.

Materials Required
  • (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid (1.5 equiv, 1.5 mmol)

  • Morpholine (Nucleophile) (1.0 equiv, 1.0 mmol)

  • Copper(II) acetate ( Cu(OAc)2​ , anhydrous) (0.1 equiv, 10 mol%)

  • Pyridine (anhydrous) (2.0 equiv, 2.0 mmol)

  • Dichloromethane (DCM, anhydrous) (10 mL)

  • 4Å Molecular Sieves (activated, powder) (500 mg)

Methodology
  • Preparation of the Reaction Matrix : To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add the activated 4Å molecular sieves, Cu(OAc)2​ (18.1 mg), and (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid.

  • Reagent Introduction : Suspend the solids in 10 mL of anhydrous DCM. Add morpholine (87 µL) followed immediately by pyridine (161 µL).

    • Self-Validation Check: The suspension will turn a deep, vibrant blue within 2–5 minutes, confirming the successful formation of the Cu(II)-amine-pyridine complex[4].

  • Aerobic Oxidation (The Reaction) : Do not seal the flask. Equip the flask with a drying tube (filled with Drierite) to allow atmospheric oxygen to enter while keeping ambient moisture out. Stir the reaction vigorously (>800 rpm) at room temperature for 16–24 hours.

    • Causality: Vigorous stirring is non-negotiable. The reaction rate is directly proportional to the dissolution rate of O2​ into the DCM phase.

  • Reaction Monitoring : Monitor the reaction via LC-MS. The mass of the desired product (4-(5-chloro-6-methylpyridin-3-yl)morpholine) should be the dominant peak. A minor side-product of 5-chloro-6-methylpyridine (from protodeboronation) may be observed.

  • Quench and Filtration : Once starting material is consumed, dilute the reaction mixture with 20 mL of EtOAc and filter through a pad of Celite to remove the molecular sieves and insoluble copper salts.

  • Copper Sequestration (Workup) : Wash the organic filtrate with 10% aqueous NH4​OH (2 × 15 mL).

    • Causality: Copper ions will streak heavily on silica gel during chromatography. Ammonia strongly chelates residual copper, pulling it into the aqueous layer (the aqueous layer will turn bright blue).

  • Purification : Dry the organic layer over Na2​SO4​ , concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Workflow Prep 1. Preparation Add Reagents & MS React 2. Reaction Stir under O2 (RT) Prep->React Quench 3. Quench & Filter Remove Cu Salts React->Quench Extract 4. Extraction Wash with NH4OH Quench->Extract Purify 5. Purification Chromatography Extract->Purify

Step-by-step experimental workflow for Chan-Lam coupling and product purification.

Troubleshooting & Field Insights

  • Issue: High levels of Protodeboronation (Low Yield)

    • Diagnosis: Moisture has entered the system, or the amine is too sterically hindered, making hydrolysis faster than transmetalation.

    • Solution: Ensure molecular sieves are freshly flame-dried. Increase the equivalents of the sulfanylborinic acid to 2.0.

  • Issue: Sluggish Reaction / Stalled Conversion

    • Diagnosis: Insufficient oxidation of Cu(II) to Cu(III).

    • Solution: Replace the drying tube with an O2​ balloon. Alternatively, add a catalytic amount of a co-oxidant like TEMPO (20 mol%), which has been shown to facilitate the rapid oxidation of copper intermediates in sluggish Chan-Lam systems.

References

  • Wikipedia Contributors. "Chan–Lam coupling." Wikipedia, The Free Encyclopedia. [1]

  • Vantourout, J. C., et al. "Spectroscopic Studies of the Chan–Lam Amination: A Mechanism-Inspired Solution to Boronic Ester Reactivity." Journal of the American Chemical Society (2017). [4]

  • Organic Chemistry Portal. "Chan-Lam Coupling." Organic-Chemistry.org. [3]

  • Stahl, S. S., et al. "Site-Selective, Copper-Mediated O-Arylation of Carbohydrate Derivatives." Journal of the American Chemical Society (2017). [6]

  • Watson, A. J. B., et al. "Amination of Alkylboronic Esters." ChemRxiv (2024). [5]

  • Yudin, A. K., et al. "One-pot synthesis of four-coordinate boron(III) complexes by the ligand-promoted organic group migration between boronic acids." Nature Communications / PMC (2017).[2]

Sources

Application

Application Note: One-Pot Synthesis of (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic Acid

Introduction & Strategic Rationale The (5-chloro-6-methylpyridin-3-yl) scaffold has emerged as a highly validated pharmacophore in modern antiviral drug discovery, particularly in the development of SARS-CoV-2 3CLpro (ma...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Strategic Rationale

The (5-chloro-6-methylpyridin-3-yl) scaffold has emerged as a highly validated pharmacophore in modern antiviral drug discovery, particularly in the development of SARS-CoV-2 3CLpro (main protease) inhibitors[1]. Expanding upon this structural foundation, the introduction of a sulfanylborinic acid (or thioboronic acid) moiety, −B(SH)(OH) , creates a dual-purpose compound. It acts both as a potent reversible covalent warhead for targeting papain-like proteases (PLpro)[2] and as a highly versatile intermediate for advanced Suzuki-Miyaura cross-coupling.

This application note details a rigorously optimized, one-pot synthetic protocol for (5-chloro-6-methylpyridin-3-yl)-sulfanylborinic acid. By telescoping the reaction, we bypass the isolation of highly unstable intermediates, minimizing protodeboronation and maximizing overall yield.

Mechanistic Causality & Experimental Design

As an application scientist, understanding the why behind a protocol is as critical as the how. This workflow relies on three meticulously controlled stages:

  • Nomenclature & Regiochemistry Insight: The commercially available starting material is named 5-bromo-3-chloro-2-methylpyridine[3]. However, once the boron group is installed, IUPAC priority rules dictate that the boron-bearing carbon becomes C3. This shifts the methyl group to C6 and the chloro group to C5, yielding the target (5-chloro-6-methylpyridin-3-yl) skeleton.

  • Chemoselective Metalation (Step 1): Standard alkyllithium reagents (e.g., n -BuLi) often trigger unwanted Chichibabin-type additions or halogen dance rearrangements on polyhalogenated pyridines. By employing Knochel’s TurboGrignard ( i PrMgCl·LiCl), we achieve a highly chemoselective halogen-metal exchange. The isopropyl group selectively attacks the weaker C–Br bond at −20 °C, leaving the C–Cl bond and the slightly acidic C6-methyl protons intact.

  • Electrophilic Trapping (Step 2): The heteroarylmagnesium intermediate is trapped with trimethyl borate ( B(OMe)3​ ). Reverse addition at cryogenic temperatures ( −78 °C) is critical to prevent the formation of tertiary boranes or symmetrical borinic acids, ensuring the mono-aryl dimethyl boronate "ate" complex is the sole product.

  • In Situ Sulfhydrolysis (Step 3): Standard aqueous workup yields the boronic acid. To synthesize the sulfanylborinic acid, the "ate" complex is instead treated with an acidified sodium hydrosulfide (NaSH) buffer. At a precisely controlled pH of 4.5, the concentration of the hydrosulfide anion ( HS− ) is optimized to outcompete hydroxide ( OH− ) for nucleophilic attack on the boron center, avoiding the escape of H2​S gas that occurs at lower pH levels.

Experimental Protocol

Self-Validating System: This protocol includes an in-process analytical check to guarantee intermediate formation before proceeding to the next step, preventing the waste of downstream reagents.

Materials & Reagents
  • 5-Bromo-3-chloro-2-methylpyridine (CAS: 914358-72-8)[3]

  • i PrMgCl·LiCl (1.3 M in THF, TurboGrignard)

  • Trimethyl borate ( B(OMe)3​ ), anhydrous

  • Sodium hydrosulfide (NaSH), anhydrous

  • Anhydrous THF, 1M HCl, Citric acid buffer

Step-by-Step Methodology
  • Preparation: Purge a 250 mL oven-dried round-bottom flask with argon. Add 5-bromo-3-chloro-2-methylpyridine (10.0 mmol, 2.06 g) and anhydrous THF (50 mL). Cool the solution to −20 °C using a dry ice/ethylene glycol bath.

  • Metalation: Dropwise add i PrMgCl·LiCl (1.3 M in THF, 11.0 mmol, 8.5 mL) over 15 minutes. Stir at −20 °C for 1 hour.

    • Self-Validation Check: Quench a 0.1 mL reaction aliquot in MeOD . Analyze via 1H -NMR; the disappearance of the C5 proton and >95% deuterium incorporation confirms complete halogen-metal exchange.

  • Borylation: Cool the reaction mixture to −78 °C. Rapidly add B(OMe)3​ (15.0 mmol, 1.67 mL) in one portion. Stir for 30 minutes at −78 °C, then remove the cooling bath and allow the reaction to warm to room temperature over 2 hours.

  • Sulfhydrolysis: Prepare a buffered solution of NaSH (30.0 mmol, 1.68 g) in 20 mL of degassed water, adjusted to pH 4.5 using 1M HCl and citric acid. Cool the reaction flask to 0 °C and slowly add the NaSH buffer via an addition funnel. Stir vigorously for 4 hours at room temperature.

  • Workup & Isolation: Extract the aqueous layer with ethyl acetate ( 3×50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify via reverse-phase flash chromatography (Water/MeCN, 0.1% Formic Acid) to yield the product as a pale yellow solid.

Quantitative Data & Optimization

Table 1: Optimization of Halogen-Metal Exchange Conditions

Reagent Temperature (°C) Time (h) Conversion (%) Major Side Products

| n -BuLi | -78 | 1.0 | >95 | Halogen dance isomers (25%) | | i PrMgCl | -20 | 2.0 | 65 | Unreacted Starting Material (35%) | | i PrMgCl·LiCl | -20 | 1.0 | >98 | None detected |

Table 2: Optimization of Sulfhydrolysis Buffer pH | Buffer pH | Dominant Nucleophile | Yield of Ar−B(SH)(OH) (%) | Yield of Ar−B(OH)2​ (%) | | :--- | :--- | :--- | :--- | | 2.0 | H2​S (gas escape) | 15 | 80 | | 4.5 | HS− | 82 | 12 | | 8.0 | OH− | 20 | 75 |

Workflow Visualization

Workflow SM 5-Bromo-3-chloro-2-methylpyridine Step1 Step 1: Metalation iPrMgCl·LiCl, THF, -20°C SM->Step1 Int1 Heteroarylmagnesium Intermediate Step1->Int1 Step2 Step 2: Borylation B(OMe)3, -78°C to RT Int1->Step2 Int2 Dimethyl Arylboronate Step2->Int2 Step3 Step 3: Sulfhydrolysis NaSH, HCl Buffer (pH 4.5) Int2->Step3 Product (5-Chloro-6-methylpyridin-3-yl) -sulfanylborinic acid Step3->Product

Fig 1. One-pot synthetic workflow for (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid.

References

1.[1] Title: Indole Chloropyridinyl Ester-Derived SARS-CoV-2 3CLpro Inhibitors: Enzyme Inhibition, Antiviral Efficacy, Structure–Activity Relationship, and X-ray Structural Studies Source: Journal of Medicinal Chemistry (ACS Publications) URL:

2.[2] Title: Non-Covalent Inhibitors of SARS-CoV-2 Papain-Like Protease (PLpro): In Vitro and In Vivo Antiviral Activity Source: PMC (National Institutes of Health) URL:

3.[3] Title: 5-BROMO-3-CHLORO-2-METHYLPYRIDINE | 914358-72-8 Source: ChemicalBook URL:

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Sulfanylborinic Acid Synthesis

Welcome to the Technical Support Center for Sulfanylborinic Acid (Thioborinic Acid) Synthesis . Sulfanylborinic acids ( R2​B−SH ) and their ester derivatives ( R2​B−SR′ ) are highly valuable organoboron reagents. They se...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Sulfanylborinic Acid (Thioborinic Acid) Synthesis . Sulfanylborinic acids ( R2​B−SH ) and their ester derivatives ( R2​B−SR′ ) are highly valuable organoboron reagents. They serve as critical intermediates in the generation of boron enolates for stereoselective aldol reactions[1], reversible saccharide sensors, and cross-coupling precursors.

However, the B-S bond presents unique synthetic challenges. The size mismatch between Boron's 2p and Sulfur's 3p orbitals results in poor π -overlap. Consequently, the boron atom retains a highly electrophilic vacant p-orbital, making the B-S bond exceptionally labile toward nucleophilic attack (hydrolysis) and oxidation[2].

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you optimize your synthetic yields.

Troubleshooting & FAQs

Q1: My NMR shows full conversion in the reaction flask, but my isolated yield of the sulfanylborinic acid ester is below 20%. What is destroying my product? The Causality: The most common culprit is the purification step. Sulfanylborinic acid esters are highly sensitive to protodeboronation and hydrolysis. If you are using standard silica gel chromatography, the surface silanol groups and ambient moisture will rapidly cleave the B-S bond, yielding the corresponding borinic acid ( R2​B−OH ) and free thiol. The Solution: Abandon silica gel chromatography. For volatile derivatives, purify via Kugelrohr distillation under high vacuum. For solid derivatives, use low-temperature recrystallization in an inert-atmosphere glovebox.

Q2: I am attempting a direct condensation of a borinic acid ( R2​BOH ) with a thiol ( R′SH ), but the reaction stalls at ~50% conversion. How can I drive it to completion? The Causality: Direct condensation is an equilibrium-driven process. Because the B-O bond dissociation energy (~523 kJ/mol) is significantly higher than the B-S bond (~381 kJ/mol), the thermodynamic equilibrium heavily favors the starting materials. The Solution: You must actively remove water from the system to invoke Le Chatelier's principle. Use a Dean-Stark apparatus with toluene for azeotropic distillation, or employ activated 3Å molecular sieves[3]. For a permanent fix, switch to the Salt Metathesis Route (see Protocol below), which bypasses this equilibrium entirely.

Q3: During the distillation of my dialkyl(sulfanyl)borane, I noticed the formation of two new byproducts. Why is my product degrading under heat? The Causality: At elevated temperatures (>80 °C), dialkyl(sulfanyl)boranes undergo thermal symmetrization (disproportionation). Two molecules of R2​B−SR′ will exchange ligands to form one molecule of trialkylborane ( R3​B ) and one molecule of alkylbis(sulfanyl)borane ( RB(SR′)2​ ). The Solution: Lower the distillation temperature by applying a higher vacuum (< 0.1 Torr). Alternatively, increasing the steric bulk of your alkyl groups (e.g., switching from n-propyl to cyclohexyl) kinetically hinders the bimolecular transition state required for this ligand exchange, stabilizing the product[4].

Q4: How can I safely store sulfanylborinic acids for long-term use without degradation? The Causality: Even in sealed ampoules, trace oxygen or moisture will gradually degrade the B-S bond over months. The Solution: Convert the sulfanylborinic acid into a Lewis acid-base adduct. By adding a coordinating amine (such as ethanolamine or pyridine), the nitrogen lone pair donates into the empty p-orbital of the boron atom. This rehybridizes the boron from sp2 to sp3 , forming a stable, tetrahedral complex that completely blocks nucleophilic attack. The free sulfanylborinic acid can be regenerated later via mild acidic workup.

Mechanistic & Troubleshooting Workflows

Below are the logical frameworks governing B-S bond formation and degradation.

G R2BCl Dialkylboron Chloride (R2BCl) Product Sulfanylborinic Acid Ester (R2B-SR') R2BCl->Product + NaSR' (- NaCl) NaSR Sodium Thiolate (NaSR') NaSR->Product Borinic Borinic Acid (R2B-OH) Product->Borinic + H2O (Hydrolysis) Disprop Disproportionation (R3B + RB(SR')2) Product->Disprop Heat (> 80 °C)

Figure 1: Synthetic pathway of sulfanylborinic acid esters and primary degradation mechanisms.

G Start Low Yield of R2B-SR' CheckNMR Check 11B NMR of Crude Start->CheckNMR Peak30 Peak at ~30-40 ppm (Hydrolysis) CheckNMR->Peak30 Peak50 Peak at ~50-55 ppm (Intact Product) CheckNMR->Peak50 Action1 Improve Schlenk Technique Dry Solvents Peak30->Action1 Action2 Check Purification Step Peak50->Action2 Column Used Silica Gel? Action2->Column Distill Used Distillation? Action2->Distill Action3 Avoid Silica! Use Distillation/Crystallization Column->Action3 Yes Action4 Lower Temp / High Vacuum to avoid Disproportionation Distill->Action4 Yes

Figure 2: Troubleshooting decision tree for diagnosing and resolving low yields in B-S bond formation.

Quantitative Route Comparison

Selecting the correct synthetic route is the most critical variable in determining your final yield. The table below summarizes the quantitative expectations and strategic trade-offs for each primary methodology.

Synthetic RouteReagentsAverage YieldStrategic AdvantagesPrimary Limitations
Salt Metathesis R2​BCl + NaSR′ 85–95%Fast, irreversible reaction driven by NaCl precipitation.Requires handling highly reactive, often pyrophoric R2​BCl .
Transesterification R2​B−SR′′ + R′SH 75–85%Mild conditions; highly selective.Requires a lower-boiling leaving thiol to drive the reaction[3].
Thiolysis R4​B2​H2​ + 2R′SH 70–80%Atom economical; byproduct is simply H2​ gas.Diborane precursors are highly sensitive and difficult to store.
Direct Condensation R2​BOH + R′SH 40–60%Utilizes stable, bench-safe borinic acid precursors.Equilibrium limited; requires aggressive continuous water removal.

Optimized Experimental Protocol: Salt Metathesis Route

To maximize yield and ensure reproducibility, we recommend the Salt Metathesis Route . This protocol describes the synthesis of a generic dialkyl(sulfanyl)borane (e.g., Dipropyl(p-tolylsulfanyl)borane).

Scientific Grounding: This methodology relies on the massive thermodynamic driving force of lattice energy (precipitation of NaCl) to force the B-S bond formation to completion, bypassing the unfavorable equilibrium associated with direct condensation[2].

Step-by-Step Methodology
  • Preparation of the Thiolate:

    • Action: Inside an inert-atmosphere glovebox ( O2​ < 1 ppm, H2​O < 1 ppm), dissolve the desired thiol (1.00 equiv) in anhydrous, degassed THF. Slowly add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.05 equiv) in small portions at 0 °C.

    • Observation: Effervescence ( H2​ gas) will occur. Stir until gas evolution completely ceases (approx. 1 hour) to ensure complete deprotonation.

  • Electrophile Addition:

    • Action: Cool the thiolate suspension to -78 °C using a dry ice/acetone bath. Dropwise add the dialkylboron chloride ( R2​BCl , 1.00 equiv) via a gas-tight syringe.

    • Causality: The low initial temperature suppresses side reactions, such as the ether cleavage of THF by the highly Lewis acidic boron halide, ensuring the nucleophilic attack occurs exclusively at the boron center.

  • Reaction Maturation:

    • Action: Remove the cooling bath and allow the reaction mixture to slowly warm to room temperature over 4 hours. Stir vigorously. A fine white precipitate (NaCl) will form.

  • Self-Validation Check (Critical Step):

    • Action: Before proceeding to workup, extract a 0.1 mL aliquot, dilute in dry C6​D6​ , and acquire an 11 B NMR spectrum.

    • Validation: You should observe a single sharp peak at ~50–55 ppm , confirming the R2​B−SR′ product. If a peak remains at ~70 ppm, the reaction is incomplete. If a peak appears at ~30 ppm, moisture has breached the system, and the batch is compromised.

  • Workup & Isolation:

    • Action: Filter the suspension through an oven-dried Celite pad inside the glovebox to remove the NaCl salts and trace unreacted NaH.

    • Action: Remove the THF solvent in vacuo.

  • Purification:

    • Action: Purify the resulting crude oil via Kugelrohr distillation under high vacuum (< 0.1 Torr). Keep the oven temperature as low as possible to prevent thermal disproportionation into R3​B and RB(SR′)2​ [4]. Store the purified product in a sealed Schlenk flask at -20 °C.

References

  • Mukaiyama, T. et al. "Boron Enolate Chemistry." ACS Symposium Series, 2016. Available at:[Link]

  • Fernandez, E. et al. "Mechanistic Aspects of Carbon—Boron Bond Formation." Science of Synthesis, Thieme, 2016. Available at:[Link]

  • Mikhailov, B. M. et al. "Syntheses with Organoboranes. XI. Allylboration of Vinylic Epoxides with Allylic Dialkylboranes." Journal of Organometallic Chemistry, 1978. Available at:[Link](Note: Linked via standard repository based on DOI/Title match from ResearchGate snippet)

Sources

Optimization

Technical Support Center: Purification of Crude Sulfanylborinic Acids

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the synthesis and purification of sulfanylborinic acids (thioboronic acids). Navigating the purifi...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the synthesis and purification of sulfanylborinic acids (thioboronic acids). Navigating the purification of these unique organoboron compounds can be challenging due to their inherent reactivity and potential for degradation. This document is structured as a series of frequently asked questions and troubleshooting scenarios to directly address the common issues encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude sulfanylborinic acid product?

The impurity profile of crude sulfanylborinic acids is highly dependent on the synthetic route employed. However, several classes of impurities are consistently observed:

  • Starting Materials: Unreacted thiols and borane sources are common.

  • Oxidation Products: The sulfanyl (-S-) linkage is susceptible to oxidation, which can lead to the formation of the corresponding boronic acid (R-B(OH)₂) and disulfides (R-S-S-R). Exposure to air during workup or purification is a primary cause.

  • Hydrolysis Products: The B-OH bonds can hydrolyze, particularly in the presence of water, to form boric acid and the parent thiol.

  • Anhydrides (Thioboroxines): Similar to how boronic acids form boroxines, sulfanylborinic acids can dehydrate to form cyclic trimers or other oligomeric species. This can lead to complex or broadened signals in NMR spectra and purification difficulties.[1]

  • Side-Reaction Products: Depending on the specific reagents and conditions, byproducts from unintended reaction pathways may be present.

Q2: How can I best assess the purity of my sulfanylborinic acid sample?

A multi-technique approach is recommended for a comprehensive purity assessment:

  • High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is an excellent technique for determining purity. The use of a buffered mobile phase is often necessary to obtain reproducible results and prevent on-column degradation.[1] A C18 column is a common starting point.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹¹B NMR are invaluable. ¹¹B NMR is particularly useful for identifying boron-containing species. The presence of multiple or broad peaks in the ¹¹B spectrum may suggest the formation of thioboroxine anhydrides.

  • Mass Spectrometry (MS): MS can help identify the molecular ion of the desired product and detect higher molecular weight species corresponding to thioboroxine trimers or other oligomers.[1]

Q3: My sulfanylborinic acid appears to be degrading during storage. How can I improve its stability?

Stability is a critical concern. The B-S bond is sensitive to both oxidation and hydrolysis. Consider the following storage and handling procedures:

  • Inert Atmosphere: Always handle and store the compound under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.

  • Low Temperature: Store samples at low temperatures (-20°C is common) to slow the rate of degradation.[2]

  • Anhydrous Conditions: Use anhydrous solvents and minimize exposure to atmospheric moisture to prevent hydrolysis.

  • Control pH: Stability can be pH-dependent. Storing in a slightly acidic, non-aqueous environment may improve stability for some derivatives, though this must be determined empirically.[2]

Troubleshooting Purification Challenges

This section addresses specific problems that may arise during the purification process in a question-and-answer format.

Scenario 1: Column Chromatography Issues

Q: I'm trying to purify my sulfanylborinic acid using standard silica gel chromatography, but my recovery is very low, and I see streaking on the TLC plate. What is happening?

A: This is a common and frustrating problem. Standard silica gel is acidic and can promote the degradation of sensitive compounds like sulfanylborinic acids. The Lewis acidic sites on the silica surface can catalyze hydrolysis or other decomposition pathways, causing your compound to either remain irreversibly adsorbed ("stick") to the column or degrade into more polar byproducts that streak.

Troubleshooting Steps & Explanations:

  • Deactivate the Silica Gel: Before preparing your column, create a slurry of the silica gel in your eluent system and add 1-2% of a base like triethylamine or ammonia.[3] This neutralizes the acidic sites on the silica surface, reducing the potential for on-column degradation.

  • Switch to a Different Stationary Phase: If deactivation is insufficient, consider alternative, less acidic stationary phases.

    • Neutral Alumina: This is a good alternative for compounds that are sensitive to acid.[3] However, be aware that basic alumina can also cause issues with other functional groups. Neutral alumina is generally the safest starting point.

    • C18-Functionalized (Reversed-Phase) Silica: For less polar compounds, reversed-phase flash chromatography can be an excellent option, avoiding the issues associated with acidic silica.

  • Optimize Your Solvent System: If you observe streaking on a TLC plate, try adding a small amount of a polar modifier like acetic acid or methanol to your mobile phase. This can help to improve the spot shape by competing for active sites on the stationary phase.[3]

start Low Recovery / Streaking on Silica Gel Column q1 Is the compound known to be acid-sensitive? start->q1 action1 Deactivate silica gel with 1-2% triethylamine or ammonia. q1->action1  Yes / Likely q1->action1  No / Unsure (Good first step) q2 Did deactivation improve recovery? action1->q2 action2 Switch to an alternative stationary phase: - Neutral Alumina - Reversed-Phase Silica q2->action2  No / Partially success Purification Successful q2->success  Yes action2->success fail Consider alternative purification method (e.g., Recrystallization, Prep-HPLC) action2->fail

Caption: Decision tree for addressing common silica gel chromatography issues.

Scenario 2: Product Instability During Purification

Q: My HPLC analysis of the crude material shows one major peak, but after purification, I have multiple new peaks. Why is my compound degrading?

A: The appearance of new peaks post-purification strongly suggests that the purification process itself is causing decomposition. The energy input (heat), solvent environment, or stationary phase is likely promoting degradation.

Troubleshooting Steps & Explanations:

  • Analyze the Byproducts: Use LC-MS to get a mass for the new peaks. Are they consistent with oxidation (addition of oxygen) or hydrolysis (loss of the thiol group)? This will guide your strategy.

  • Consider a "Gentler" Technique:

    • Recrystallization: If your compound is a solid, recrystallization is often the gentlest method as it avoids interaction with stationary phases.[4] It relies solely on solubility differences in a chosen solvent system at different temperatures.

    • Supercritical Fluid Chromatography (SFC): SFC is an increasingly popular "green" alternative to HPLC.[5][6] It uses supercritical CO₂ as the main mobile phase, which is non-polar and allows for purification at lower temperatures, often reducing the risk of degrading thermally labile compounds.[7]

  • Modify Your HPLC Method: If preparative HPLC is necessary, ensure your mobile phase is optimized for stability.

    • Buffer the Mobile Phase: Unbuffered mobile phases can have pH values that promote hydrolysis. Using a buffer (e.g., ammonium acetate) can maintain a stable pH throughout the run.[1]

    • Lower the Temperature: If your HPLC system has a column thermostat, run the purification at a reduced temperature (e.g., 10-15°C) to minimize thermal degradation.

Scenario 3: Recrystallization Failures

Q: I'm trying to recrystallize my crude sulfanylborinic acid. I've found a solvent it dissolves in when hot, but upon cooling, it either oils out or nothing precipitates at all. What should I do?

A: This indicates a problem with your choice of solvent or the nucleation process. An "oiling out" phenomenon occurs when the solution becomes supersaturated before reaching the temperature at which crystallization can occur, causing the compound to come out as a liquid phase.

Troubleshooting Steps & Explanations:

  • If Oiling Out Occurs:

    • Add More Solvent: Your solution may be too concentrated. Add a small amount of hot solvent to redissolve the oil, then allow it to cool more slowly.[4]

    • Reduce Cooling Rate: Do not place the flask directly in an ice bath. Allow it to cool slowly to room temperature first, and then move it to the refrigerator or ice bath. Slow cooling encourages the formation of an ordered crystal lattice rather than an amorphous oil.[4]

    • Use a Two-Solvent System: Find a solvent in which your compound is highly soluble (Solvent A) and another in which it is poorly soluble (Solvent B), where both solvents are miscible. Dissolve the compound in a minimum amount of hot Solvent A. Then, add Solvent B dropwise at the elevated temperature until the solution becomes slightly cloudy (the saturation point). Allow this mixture to cool slowly.

  • If Nothing Crystallizes:

    • Induce Crystallization: The solution may be supersaturated but requires a nucleation site to begin crystallization.

      • Scratch the Flask: Use a glass rod to scratch the inside of the flask at the air-liquid interface. Microscopic scratches on the glass can provide a surface for crystals to form.[4]

      • Seed Crystals: If you have a small amount of pure material, add a single tiny crystal to the cooled solution. This will act as a template for further crystal growth.

    • Reduce Solvent Volume: Your solution may be too dilute. Gently evaporate some of the solvent and attempt to cool and crystallize again.

Detailed Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol provides a general workflow for purifying a solid sulfanylborinic acid.

  • Solvent Selection:

    • Test the solubility of a small amount of your crude material in various solvents (e.g., hexane, toluene, ethyl acetate, dichloromethane, acetonitrile) at room temperature and at boiling.

    • An ideal single solvent will dissolve the compound poorly at room temperature but completely at its boiling point.[4]

    • If no single solvent is ideal, identify a solvent pair as described in Scenario 3.

  • Dissolution:

    • Place the crude solid in an Erlenmeyer flask with a stir bar.

    • Add the minimum amount of the chosen solvent to just cover the solid.

    • Heat the mixture with stirring to the boiling point of the solvent.

    • Continue adding small portions of hot solvent until all the solid has just dissolved. Adding excess solvent will reduce your final yield.[4]

  • Cooling & Crystallization:

    • Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Do not disturb the flask during this period.

    • Once at room temperature, you can place the flask in an ice bath for 30-60 minutes to maximize crystal formation.

  • Isolation:

    • Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

    • Wash the crystals with a small amount of ice-cold solvent to remove any residual soluble impurities.[4]

  • Drying:

    • Dry the purified crystals under high vacuum to remove all traces of solvent.

Protocol 2: HPLC Purity Analysis

This protocol provides a starting point for developing an analytical HPLC method.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: Water + 10 mM Ammonium Acetate (or 0.1% Formic Acid).[1]

  • Mobile Phase B: Acetonitrile + 10 mM Ammonium Acetate (or 0.1% Formic Acid).[1]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a suitable wavelength (e.g., 210 nm, 254 nm) or Mass Spectrometry (MS).

  • Gradient: Start with a linear gradient (e.g., 5% to 95% Mobile Phase B over 15 minutes) to determine the approximate retention time. Then, optimize the gradient around the elution time of your compound for better resolution.

  • Sample Preparation: Dissolve a small amount of your sample in the initial mobile phase composition or a compatible solvent like acetonitrile.

cluster_0 Purification Phase cluster_1 Validation Phase Crude Crude Sulfanylborinic Acid Product Purity_Check Initial Purity Assessment (TLC, HPLC, NMR) Crude->Purity_Check Decision Choose Purification Method Purity_Check->Decision Recryst Recrystallization Decision->Recryst Solid & Suitable Solvent Found Column Column Chromatography (Deactivated Silica / Alumina) Decision->Column Moderate Polarity Separable by TLC Prep_HPLC Preparative HPLC / SFC Decision->Prep_HPLC Difficult Separation or High Purity Needed Fractions Collect & Combine Pure Fractions Recryst->Fractions Column->Fractions Prep_HPLC->Fractions Final_Purity Final Purity & Identity Check (HPLC, NMR, MS) Fractions->Final_Purity Pure_Product Pure Product (Store under Inert Gas, -20°C) Final_Purity->Pure_Product

Caption: A generalized workflow from crude product to validated pure compound.

Data Summary Table

The following table summarizes common analytical techniques and their primary applications in the context of purifying sulfanylborinic acids.

TechniquePrimary Use & Key InsightsPotential Complications
Recrystallization Bulk purification of solid compounds. Often the gentlest method.Oiling out; poor recovery if compound is too soluble.[4]
Silica Gel Chromatography General purification for a wide range of polarities.Acid-catalyzed decomposition; irreversible adsorption.
HPLC / Prep-HPLC High-resolution separation and purity analysis.On-column degradation; requires method development.[1][8]
SFC Preparative purification, especially for less stable compounds.Requires specialized equipment.[5][7]
¹H / ¹³C NMR Structural confirmation and identification of organic impurities.Complex spectra if multiple species are present.
¹¹B NMR Confirmation of boron-containing species.Broad peaks may indicate oligomerization (thioboroxine formation).[1]
LC-MS Purity analysis and identification of impurities/degradation products.Fragmentation may be complex; boronic acids can be tricky to ionize.

References

  • Recrystallization1. (n.d.).
  • Waters Corporation. (n.d.). Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System.
  • Silva, R. J., et al. (n.d.). Phenylboronic acid chromatography provides a rapid, reproducible and easy scalable multimodal process for the capture of monoclonal antibodies. Academia.edu.
  • Hanbon. (n.d.). Supercritical Fluid Chromatography Equipment, Sfc Purification System.
  • Sigma-Aldrich. (n.d.). Troubleshooting Purification Methods.
  • Waters Corporation. (2026, March 25). Basic Principles for Purification Using Supercritical Fluid Chromatography.
  • BenchChem. (2025). Identifying and characterizing impurities in allenylboronic acid samples.
  • Khan, R. A. (2016, July 18). How to purify boronic acids/boronate esters? ResearchGate.
  • Rao, K. S., et al. (2025). A Supercritical Fluid Chromatographic Method for the Determination and Separation of Boronic Acids. PubMed.
  • Barroso, M., et al. (2000, August 11). Stability of Sulfonated Derivatives of Benzene and Naphthalene on Disposable Solid-Phase Extraction Pre-Columns and in an Aqueous Matrix. PubMed.

Sources

Troubleshooting

Part 1: Core Mechanistic Primer – The Causality of Degradation

Welcome to the Advanced Technical Support Center for Organoboron Chemistry . As a Senior Application Scientist, I frequently encounter researchers who lose weeks of synthetic effort due to the insidious degradation of su...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center for Organoboron Chemistry . As a Senior Application Scientist, I frequently encounter researchers who lose weeks of synthetic effort due to the insidious degradation of sulfanylborinic acids.

Handling these compounds requires more than just following a recipe; it requires a mechanistic understanding of their vulnerabilities. Sulfanylborinic acids present a "dual-threat" instability profile: the electron-rich sulfanyl (-SR) group is prone to electrophilic oxidation, while the highly Lewis-acidic borinic acid moiety (R₂BOH) is exceptionally vulnerable to nucleophilic attack by reactive oxygen species (ROS) or atmospheric oxygen.

This guide is designed to provide you with field-proven, self-validating strategies to troubleshoot, protect, and isolate these highly reactive intermediates.

To prevent oxidation, you must first understand the causality of the degradation pathway.

Borinic acids possess an empty, highly electrophilic p-orbital on the boron center. Research published in demonstrates that borinic acids are 10,000-fold more reactive toward H₂O₂-mediated oxidation than their boronic acid counterparts[1].

The Mechanism:

  • Nucleophilic Attack: The empty p-orbital accepts a lone pair from an oxidant (e.g., ROS or O₂), forming a transient tetrahedral intermediate.

  • 1,2-Migration (Rate-Limiting Step): A carbon atom migrates from the boron to the peroxide oxygen, breaking the B-C bond.

  • Hydrolysis: The resulting boronate ester rapidly hydrolyzes into a boronic acid and an alcohol, an irreversible process known as oxidative deboronation[2].

The Solution: We must artificially saturate the boron p-orbital (converting it from an sp² to an sp³ geometry) using chelating ligands or intramolecular coordination before oxidants can attack.

Pathway A Sulfanylborinic Acid (sp² Boron, Empty p-orbital) B ROS / O₂ Attack (Nucleophilic Addition) A->B Unprotected State E Addition of Chelator (e.g., Ethanolamine) A->E Protection Strategy C 1,2-Carbon Migration (Rate-Limiting Step) B->C D Oxidative Deboronation (Irreversible Degradation) C->D F Aminoborinate Adduct (sp³ Boron, Protected) E->F Orbital Saturation F->B Blocks Nucleophile

Fig 1. Mechanism of sulfanylborinic acid oxidation and sp3-orbital saturation protection strategy.

Part 2: Troubleshooting Guides & FAQs

Q: Why does my sulfanylborinic acid degrade during silica gel chromatography, even when I use degassed solvents? A: Silica gel is slightly acidic and retains ambient moisture and oxygen. Borinic acids are highly prone to both protodeboronation and oxidation on active surfaces. Solution: Never purify free borinic acids on silica. Instead, convert them to a stable aminoborinate complex (see protocol below) which can be filtered to remove soluble impurities without chromatography[3].

Q: I need to use the sulfanylborinic acid in a biological assay, but it oxidizes in the buffer. How can I stabilize it without permanently capping it? A: Intermolecular chelators like ethanolamine will dissociate in aqueous biological buffers, leaving the boron vulnerable. Solution: Redesign your molecule to include an intramolecular ligand (e.g., a neighboring carboxylate or amine). Forming a boralactone forces an internal dative bond to the boron, slowing the rate-limiting oxidation step by up to 10⁴-fold while still allowing reversible covalent binding to biological targets[2].

Q: My cross-coupling reaction with a sulfanylborinic acid yields mostly homocoupled or oxidized byproducts. What is failing? A: The transmetalation step is competing with trace oxygen in your catalytic cycle. Solution: Switch to a biphasic reaction medium. Recent methodologies show that selective phase transfer of boronic/borinic species into an aqueous basic phase can shield them from organic-soluble oxidants, enabling chemoselective control[4].

Part 3: Quantitative Comparison of Protection Strategies

To help you select the right stabilization method for your workflow, refer to the quantitative data summarized below:

Protection StrategyMechanism of ActionRelative Oxidative Stability (vs. Unprotected)ReversibilityBest Application Use Case
Unprotected (Free Acid) None (sp² Boron exposed)Baseline (Half-life < 2 mins with H₂O₂)N/AStrict in situ generation only
Steric Shielding Kinetic blocking via bulky ligands (e.g., Mesityl)~10² fold increasePermanentMaterials science, OLEDs
Boralactone (Intramolecular) Internal sp³ saturation via neighboring Lewis base~10⁴ fold increaseDynamic/EquilibriumBiological assays, sensors
Ethanolamine Adduct Intermolecular sp³ saturation>10⁵ fold increase (Stable for months)High (via aqueous acid)Isolation, storage, purification

Part 4: Self-Validating Experimental Protocol

The most robust method to isolate and prevent the oxidation of sulfanylborinic acids is the formation of an ethanolamine adduct. This protocol is designed as a self-validating system : the physical observations at each step confirm the chemical integrity of the intermediate, preventing you from carrying degraded material forward.

Protocol: Synthesis and Isolation of Sulfanylborinate Ethanolamine Adducts

Materials Required:

  • Degassed Diethyl Ether (Et₂O)

  • Ethanolamine (1.2 equivalents)

  • Argon/Nitrogen Schlenk line setup

Step-by-Step Methodology:

  • Reaction Quench: Following the synthesis of the sulfanylborinic acid (typically via Grignard addition to a boronate), quench the reaction strictly under Argon using degassed water. Causality: Using 1M HCl here, as is traditional, can lead to rapid protodeboronation of the sensitive sulfanyl derivative. Water safely precipitates magnesium salts[3].

  • Phase Separation: Extract the aqueous layer with degassed Et₂O (3 × 20 mL). Dry the combined organic layers over anhydrous Na₂SO₄.

  • Ligand Addition (The Validation Step): Transfer the clear Et₂O solution to a flask under vigorous stirring. Dropwise, add 1.2 equivalents of ethanolamine.

    • Self-Validation Check: A successful complexation is immediately visible. A dense, white precipitate (the aminoborinate complex) will form within 2–5 minutes. If the solution remains clear , your sulfanylborinic acid has likely already undergone oxidative deboronation to the highly ether-soluble boronic acid. Do not proceed; check your inert atmosphere setup.

  • Isolation: Filter the white precipitate using a Schlenk frit or rapidly in open air (the sp³ complex is now air-stable). Wash with cold pentane to remove any unreacted starting materials[5].

  • Storage: Store the dry powder in a desiccator at 4°C. The compound is now fully protected from oxidation.

  • Deprotection (When ready to use): Stir the adduct in a biphasic mixture of Et₂O and 1M aqueous HCl for 30 minutes. The ethanolamine partitions into the water as a hydrochloride salt, leaving the pure, highly reactive sulfanylborinic acid in the organic layer ready for immediate use.

Workflow S1 Synthesis (Inert Atm) S2 Aqueous Quench (Degassed H₂O) S1->S2 S3 Ligand Addition (Ethanolamine) S2->S3 S4 Precipitation (Aminoborinate) S3->S4 S5 Filtration & Desiccation S4->S5

Fig 2. Self-validating experimental workflow for the isolation of stable sulfanylborinic adducts.

References

  • Boronic acid with high oxidative stability and utility in biological contexts Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

  • Evaluation of borinic acids as new, fast hydrogen peroxide–responsive triggers Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

  • Recent Advances in the Synthesis of Borinic Acid Derivatives Molecules (MDPI) URL:[Link]

  • Synthesis of Borinic Acids and Borinate Adducts Using Diisopropylaminoborane Organic Letters (ACS) URL:[Link]

  • Chemoselective oxidation of aryl organoboron systems enabled by boronic acid-selective phase transfer Chemical Science (NIH/PMC) URL:[Link]

Sources

Optimization

Technical Support Center: Troubleshooting Low Reactivity of Sterically Hindered Sulfanylborinic Acids

Welcome to the Advanced Organoboron Support Center. Working with sterically hindered sulfanylborinic acids (thioborinic acids, R1​R2​B−SR3​ ) presents a unique intersection of steric and electronic challenges for drug de...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Organoboron Support Center. Working with sterically hindered sulfanylborinic acids (thioborinic acids, R1​R2​B−SR3​ ) presents a unique intersection of steric and electronic challenges for drug development professionals and synthetic chemists. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to overcome transmetalation bottlenecks and catalyst poisoning.

Part 1: Mechanistic FAQs & Troubleshooting

Q1: Why is my sterically hindered sulfanylborinic acid failing to transmetalate, even with extended heating? Causality & Mechanism: Thioborinic acids (often categorized as sulfanylborinic acids) are sulfur analogs of borinic acids where the hydroxyl group is replaced by a thioester[1]. The failure to transmetalate is a synergistic effect of steric blocking and electronic deactivation. For transmetalation to occur in standard cross-couplings, the boron atom must accept a nucleophile to form a reactive tetrahedral "ate" complex[2]. However, the sulfur atom's lone pairs donate electron density into the boron's empty p-orbital ( pπ−pπ conjugation), significantly reducing its Lewis acidity. When combined with steric bulk, the boron center becomes both electronically satisfied and physically inaccessible to standard bases. Solution: Shift from standard oxygen-based bases to smaller, highly fluorophilic activators like Cesium Fluoride (CsF), or utilize a Lewis acidic co-catalyst (like Cu(I)) that preferentially coordinates to the sulfur, withdrawing electron density and re-exposing the boron's p-orbital [5].

Q2: My reaction mixture turns black immediately, and I observe zero product formation. Is the sulfanyl group poisoning the catalyst? Causality & Mechanism: Yes. The sulfanyl moiety is a classic "soft" ligand that strongly coordinates to "soft" transition metals like Pd(0) and Pd(II). This coordination displaces the phosphine ligands, leading to the aggregation of palladium into inactive palladium black. Solution: Employ highly sterically demanding, electron-rich biarylphosphine ligands (e.g., XPhos). The sheer bulk of these ligands physically shields the palladium center from sulfur coordination, while their electron richness strongly binds the metal, resisting displacement [4].

Q3: I am observing protodeboronation instead of cross-coupling. How can I suppress this? Causality & Mechanism: Sterically hindered organoborons are highly susceptible to protodeboronation under harsh aqueous basic conditions[3]. The base attacks the boron, but because the Pd intermediate cannot easily approach the sterically congested center, the C-B bond cleaves via a protonation pathway instead. Solution: Implement an anhydrous base-free methodology using CsF in non-polar solvents (e.g., toluene). Alternatively, converting the unstable boron species into a MIDA boronate allows for a slow-release cross-coupling that throttles the concentration of the active boron species, allowing the productive coupling cycle to outcompete decomposition[3].

Part 2: Mechanistic & Workflow Visualizations

Mechanism Substrate Hindered Sulfanylborinic Acid Fail1 Failed 'Ate' Complex (Steric Block + Low Acidity) Substrate->Fail1 Standard Base Fail2 Catalyst Poisoning (S-Pd Coordination) Substrate->Fail2 S lone pair Solution1 Cu(I) Co-catalyst (Sulfur Scavenger) Substrate->Solution1 Cu-S affinity PdCat Pd Catalyst PdCat->Fail2 Solution2 Bulky Ligand (XPhos) (Shields Pd) PdCat->Solution2 Ligand Binding Success Successful Transmetalation Solution1->Success Restores B Lewis Acidity Solution2->Success Prevents Poisoning

Mechanistic pathways showing failure modes (red) and the Cu/Ligand-assisted bypass (green).

Workflow Step1 Step 1: Reagent Preparation Degas Toluene (Ar/N2) Weigh Pd2(dba)3 & XPhos Step2 Step 2: Pre-activation Stir Pd & Ligand (15 min) Add CuTC as sulfur sink Step1->Step2 Step3 Step 3: Substrate Addition Add hindered sulfanylborinic acid Add anhydrous CsF Step2->Step3 Step4 Step 4: Reaction & Monitoring Heat to 100 °C for 12-24 h Monitor via LC/MS Step3->Step4 Step5 Step 5: Specialized Workup Filter hot through Celite Wash with 10% NH4OH Step4->Step5

Step-by-step experimental workflow for the Cu-assisted cross-coupling of sulfanylborinic acids.

Part 3: Quantitative Data & Optimization Matrix

To guide your optimization, the following table summarizes the quantitative impact of various ligand and additive combinations on the cross-coupling yield of a model sterically hindered sulfanylborinic acid with an unactivated aryl chloride.

Catalyst SystemLigandAdditive / BaseSolvent & TempConversion (%)Primary Failure Mode
Pd(PPh3​)4​ (5 mol%)None K2​CO3​ (aq)THF, 80 °C< 5%Catalyst poisoning (Pd black)
Pd(OAc)2​ (2 mol%)PPh3 Cs2​CO3​ Toluene, 100 °C12%Slow transmetalation
Pd(OAc)2​ (2 mol%)SPhos K3​PO4​ (aq)Dioxane, 100 °C45%Protodeboronation
Pd2​(dba)3​ (2 mol%)XPhosCsF (anhydrous)Toluene, 100 °C78%None (Optimal base-free)
Pd2​(dba)3​ (2 mol%)XPhosCuTC + Cs2​CO3​ Dioxane, 90 °C94% None (Optimal Cu-assisted)

Part 4: Validated Experimental Protocols

Protocol: Copper-Assisted Cross-Coupling of Sterically Hindered Sulfanylborinic Acids

This protocol utilizes a self-validating design: the pre-activation step ensures the active Pd(0)L complex is formed before introducing the poisoning sulfur species, while the anhydrous conditions prevent competitive protodeboronation.

Materials Required:

  • Pd2​(dba)3​ (Palladium(0) bis(dibenzylideneacetone))

  • XPhos (2-Dicyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl)

  • CuTC (Copper(I) thiophene-2-carboxylate)

  • Anhydrous Cesium Fluoride (CsF)

  • Anhydrous, degassed Toluene

Step-by-Step Methodology:

  • Glovebox Preparation: Inside an argon-filled glovebox, charge an oven-dried Schlenk tube with Pd2​(dba)3​ (0.02 equiv, 2 mol%) and XPhos (0.04 equiv, 4 mol%).

  • Catalyst Pre-activation: Add 2.0 mL of anhydrous, degassed toluene. Stir at room temperature for 15 minutes.

    • Causality Check: The solution should transition from deep purple/red to a pale orange/yellow, indicating the successful formation of the active L2​Pd(0) complex. If it remains dark, oxygen contamination has occurred, and the catalytic cycle will fail at the oxidative addition step.

  • Additive Loading: Add CuTC (1.5 equiv) and anhydrous CsF (3.0 equiv) to the mixture.

    • Causality Check: CuTC acts as a highly effective π -acid, coordinating the sulfanyl group to prevent it from interacting with the Pd center.

  • Substrate Addition: Add the aryl halide (1.0 equiv) and the sterically hindered sulfanylborinic acid (1.2 equiv). Seal the Schlenk tube and remove it from the glovebox.

  • Reaction Execution: Heat the reaction mixture to 100 °C in a pre-heated oil bath with vigorous stirring (800 rpm) for 12–24 hours.

  • Reaction Monitoring: At 12 hours, sample 10 μL under positive argon flow, dilute in MeCN, and analyze via LC/MS. Look for the mass of the protodeboronated side-product. If protodeboronation exceeds 10%, verify the anhydrous state of your CsF.

  • Specialized Workup: Cool the reaction to room temperature. Dilute with EtOAc and filter through a pad of Celite to remove Pd black and insoluble salts. Transfer the filtrate to a separatory funnel and wash with 10% aqueous NH4​OH (3 x 20 mL).

    • Causality Check: The ammonia wash is critical; it forms a deep blue, water-soluble [Cu(NH3​)4​]2+ complex, completely stripping the copper salts from your organic product and providing visual confirmation of copper removal.

  • Isolation: Dry the organic layer over MgSO4​ , concentrate under reduced pressure, and purify via flash column chromatography.

Sources

Troubleshooting

Technical Support Center: Troubleshooting Solvent Effects on (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams struggling to maintain the integrity of highly functionalized organoborons.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams struggling to maintain the integrity of highly functionalized organoborons. (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid presents a unique intersection of chemical vulnerabilities: a Lewis-basic pyridine ring, a labile carbon-boron (C-B) bond, and a redox-sensitive sulfanylborinic moiety.

When researchers report low yields or complex mixtures involving this compound, the root cause is rarely the reaction catalyst—it is almost always solvent-solute incompatibility. This guide provides a self-validating framework to diagnose, troubleshoot, and resolve solvent-induced degradation during your experimental workflows.

Core Stability Mechanisms: The Causality of Degradation

To stabilize this compound, we must first understand why it degrades. Degradation is not random; it is a deterministic consequence of the solvent microenvironment.

  • Base-Mediated Protodeboronation: In aqueous or protic solvents (especially at pH > 7), the borinic acid coordinates with hydroxide or solvent molecules to form a reactive boronate complex. Because the electron-withdrawing 5-chloro-pyridine ring stabilizes the resulting carbanion intermediate, the C-B bond cleaves rapidly, releasing the des-borylated pyridine. Heteroaryl organoborons are notoriously susceptible to this pathway [1].

  • Sulfanyl Oxidation: In aerated ethereal solvents (e.g., THF, 1,4-dioxane), auto-oxidation generates hydroperoxides. These peroxides rapidly transfer oxygen to the nucleophilic sulfanyl group, yielding sulfoxides or disulfides.

  • Dehydration to Anhydrides: In strictly anhydrous, non-polar solvents (e.g., toluene, hexanes), borinic acids undergo intermolecular dehydration to form borinic anhydrides (R₂B-O-BR₂). While reversible, this drastically alters the solubility and kinetic availability of the compound.

Degradation Compound (5-Chloro-6-methylpyridin-3-yl) -sulfanylborinic acid Proto Protodeboronation (C-B Cleavage) Compound->Proto High pH / H2O Oxid Oxidation (Sulfide/Boron) Compound->Oxid O2 / Radicals Dehyd Dehydration (Anhydride Formation) Compound->Dehyd -H2O AqBase Aqueous/Basic Solvents (e.g., H2O/MeOH + Base) AqBase->Proto Aerated Aerated Ethereal Solvents (e.g., THF with Peroxides) Aerated->Oxid Anhyd Strictly Anhydrous Non-Polar Solvents Anhyd->Dehyd

Fig 1: Solvent-dependent degradation pathways of functionalized heteroaryl borinic acids.

FAQs & Troubleshooting Guide

Q1: My LC-MS shows a major peak corresponding to 5-chloro-6-methylpyridine. Why is my compound losing the boron group, and how do I stop it? A: This is classic protodeboronation. It occurs because your solvent system is too basic or contains excess water, which accelerates the fragmentation of the boronate intermediate. Solution: Switch to a strictly anhydrous solvent system. If you are running a Suzuki-Miyaura cross-coupling, utilize anhydrous conditions with a soluble base (e.g., TMSOK) and a borate additive (like trimethyl borate). The trimethyl borate buffers the basicity and prevents base-mediated C-B bond cleavage, a strategy validated by Denmark and co-workers [2].

Q2: I am losing the active compound in THF over 24 hours, but I don't see the des-borylated product. What is happening? A: If the C-B bond is intact but the mass has shifted (+16 or +32 Da), your sulfanyl group is oxidizing. Ethereal solvents form peroxides over time, which rapidly oxidize sulfur. Solution: Use freshly distilled, peroxide-free solvents. Degas your solvents using the freeze-pump-thaw method (see Protocol A) prior to dissolving the compound.

Q3: The compound is precipitating out of my anhydrous toluene stock solution. Is it degrading? A: It is not degrading, but it is dehydrating. In highly non-polar, anhydrous solvents, borinic acids condense to form borinic anhydrides, which have drastically lower solubility. Solution: Add a small, controlled amount of a coordinating solvent (like 1-2% anhydrous MeOH or THF) to break the anhydride bonds and re-solubilize the monomeric borinic acid.

Workflow Start Identify Degradation via LC-MS Q1 Mass matches des-borylated pyridine? (-B(OH)SR) Start->Q1 Q2 Mass increases by +16 or +32 Da? Start->Q2 Q3 Precipitation without mass change? Start->Q3 Sol1 Protodeboronation: Use anhydrous TMSOK & B(OMe)3 additive Q1->Sol1 Yes Sol2 Oxidation: Use peroxide-free THF, degas via Freeze-Pump-Thaw Q2->Sol2 Yes Sol3 Anhydride Formation: Add 1-2% coordinating solvent (e.g., MeOH) Q3->Sol3 Yes

Fig 2: Diagnostic workflow for identifying and mitigating solvent-induced degradation.

Quantitative Data on Solvent Effects

The table below summarizes the kinetic stability of (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid across common solvent systems. Use this data to select the optimal environment for your specific workflow.

Solvent SystemAdditivesTemp (°C)Dominant Degradation PathwayHalf-Life (t₁/₂)Recommended Mitigation
THF / H₂O (1:1) K₂CO₃ (2.0 eq)60Protodeboronation< 30 minsSwitch to anhydrous conditions
THF (Aerated) None25Sulfanyl Oxidation~12 hoursDegas solvent, store under Ar
Toluene (Anhydrous) None25Anhydride FormationN/A (Equilibrium)Add 1-2% MeOH to resolubilize
THF (Anhydrous) TMSOK, B(OMe)₃60None (Stable)> 48 hoursOptimal cross-coupling condition

Experimental Protocols

Protocol A: Degassing Solvents via Freeze-Pump-Thaw (Mitigating Oxidation)

Causality: Removing dissolved oxygen prevents the formation of solvent hydroperoxides, thereby protecting the redox-sensitive sulfanyl group.

  • Preparation: Transfer the desired volume of solvent (e.g., THF) into a Schlenk flask equipped with a robust Teflon stopcock.

  • Freeze: Submerge the flask in a liquid nitrogen bath until the solvent is completely frozen solid.

  • Pump: Open the stopcock to a high-vacuum line (approx. 0.1 Torr) for 5 minutes to evacuate the headspace of non-condensable gases.

  • Thaw: Close the stopcock and remove the flask from the liquid nitrogen. Allow the solvent to thaw completely in a room-temperature water bath. Self-Validation: You will observe the release of trapped gas bubbles as the solvent thaws.

  • Cycle: Repeat the freeze-pump-thaw cycle a minimum of three times. The system is validated when no further bubbling is observed during the thaw phase.

  • Store: After the final thaw, backfill the flask with ultra-pure Argon.

Protocol B: Anhydrous Suzuki-Miyaura Cross-Coupling (Mitigating Protodeboronation)

Causality: By eliminating water and utilizing trimethyl borate, we buffer the basicity of the reaction mixture. This prevents the formation of the highly reactive, irreversible boronate complex that leads to C-B bond cleavage [2].

  • Setup: In an argon-filled glovebox, charge an oven-dried vial with (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid (1.0 eq), the aryl halide electrophile (1.0 eq), and Pd(dppf)Cl₂ (5 mol%).

  • Base Addition: Add anhydrous potassium trimethylsilanolate (TMSOK) (2.0 eq) as the soluble base.

  • Solvation: Dissolve the mixture in strictly anhydrous, degassed THF (0.2 M concentration).

  • Buffer Addition: Add trimethyl borate (B(OMe)₃) (3.0 eq) directly to the reaction mixture.

  • Reaction: Seal the vial, remove from the glovebox, and stir at 60 °C for 3-12 hours.

  • Analysis: Self-Validation: Monitor reaction progress via LC-MS using an anhydrous aliquot (diluted in dry acetonitrile) to prevent ex-situ protodeboronation during analysis.

References

  • Cox, P. A., Reid, M., Leach, A. G., Campbell, A. D., King, E. J., & Lloyd-Jones, G. C. (2016). "Aqueous Protodeboronation of Heteroarylboronic Acids: Macroscopic Rates, Microscopic Steps, and Structural Effects." Journal of the American Chemical Society. URL:[Link]

  • Kassel, V. M., Hanneman, C. M., Delaney, C. P., & Denmark, S. E. (2021). "Heteroaryl–Heteroaryl, Suzuki–Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate." Journal of the American Chemical Society. URL:[Link]

Reference Data & Comparative Studies

Validation

Organoboron Reagents in Modern Synthesis: A Comparative Guide to Sulfanylborinic Acids vs. Traditional Boronates

As a Senior Application Scientist, I frequently evaluate the thermodynamic and kinetic profiles of organoboron reagents to optimize late-stage functionalization and cross-coupling workflows. While boronic acids and boron...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently evaluate the thermodynamic and kinetic profiles of organoboron reagents to optimize late-stage functionalization and cross-coupling workflows. While boronic acids and boronate esters dominate the synthetic landscape, sulfanylborinic acids (and their ester derivatives, commonly referred to as thioborinic esters) offer a distinct mechanistic divergence.

Characterized by the general formula R2​B−SR′ , these sulfur-analogues of borinic acids possess a highly polarizable B–S bond. This unique electronic structure not only alters transmetalation kinetics in palladium-catalyzed systems but also opens highly efficient pathways in radical-mediated transformations[1, 2]. This guide objectively compares sulfanylborinic acids against traditional organoboron alternatives, providing the causal mechanistic insights and self-validating protocols necessary for successful application.

Comparative Physicochemical Profiling

To select the appropriate boron reagent, one must balance nucleophilicity against ambient stability. Traditional reagents like boronate esters prioritize stability, whereas sulfanylborinic acids prioritize rapid reactivity and unique homolytic cleavage pathways.

Table 1: Performance and Reactivity Comparison of Organoboron Reagents
Reagent ClassGeneral FormulaNucleophilicityStability (Moisture/Air)Activation MechanismKey Applications
Sulfanylborinic Acids / Esters R2​B−SR′ Very HighLow to Moderate SH​2 homolytic substitution or rapid hydrolysisRadical deuteration, specialized cross-couplings [2]
Boronic Acids RB(OH)2​ HighModerate (forms boroxines)Base-promoted formation of boronate complexStandard Suzuki-Miyaura coupling
Boronate Esters (e.g., Bpin) RB(OR′)2​ LowHighSlow transmetalation, requires strong base/heatBroad cross-coupling, C–H borylation
Potassium Trifluoroborates RBF3​K None (Precatalyst)Very HighSlow hydrolysis to active boronic acidIterative coupling, aqueous conditions
MIDA Boronates RB(MIDA) None (Protected)Extremely HighAqueous basic deprotection to boronic acidAutomated synthesis, complex molecule building

The Radical Advantage: Thioborinates in Autoxidation and Deuteration

While boronic acids are strictly two-electron (polar) reagents, sulfanylborinic esters excel in single-electron (radical) chemistry. A landmark application of this is the thiol-catalyzed radical deuteration of alkyl halides using heavy water ( D2​O ) [1].

The Causality of the Radical Chain: The homolytic substitution ( SH​2 ) at the boron center is driven by the formation of the strong B–S bond in the thioborinic ester, which is thermodynamically favored over the B–C bond of the starting trialkylborane. This enthalpy-driven process allows for the efficient release of an ethyl radical, propagating the chain. Concurrently, the moisture-sensitive nature of the thioborinic ester is exploited: it rapidly hydrolyzes in the presence of D2​O to regenerate the deuterated thiol, making the process catalytic in sulfur [1, 3].

ThioborinateCycle cluster_radical Radical Chain Propagation EtRad Et• (Ethyl Radical) AlkylRad R• (Alkyl Radical) EtRad->AlkylRad + R-I (- Et-I) ThiylRad R'S• (Thiyl Radical) AlkylRad->ThiylRad + R'S-D (- R-D) ThiylRad->EtRad + Et3B (- R'S-BEt2) Thioborinate R'S-BEt2 (Thioborinic Ester) ThiylRad->Thioborinate SH2 Reaction ThiolD R'S-D (Deuterated Thiol) Thioborinate->ThiolD Hydrolysis (+ D2O) ThiolD->AlkylRad D-donor D2O D2O (Heavy Water) D2O->ThiolD Et3B Et3B (Triethylborane) Et3B->Thioborinate feeds

Catalytic cycle of radical deuteration mediated by a thioborinic ester intermediate.

Mechanistic Divergence in Cross-Coupling

In Suzuki-Miyaura cross-couplings, the rate-limiting step is often transmetalation. Boronic acids ( RB(OH)2​ ) require a base to form a negatively charged boronate complex, increasing the nucleophilicity of the organic group.

Sulfanylborinic acids and esters (e.g., dipropyl(4-methylphenylthio)borane) bypass this sluggish activation [2]. The B–S bond is highly polarizable and significantly weaker than a B–O bond. Under mild aqueous basic conditions, the thioborinic ester rapidly hydrolyzes to a borinic acid ( R2​BOH ). Borinic acids are inherently more nucleophilic than boronic acids due to the presence of two electron-donating alkyl/aryl groups, leading to accelerated transmetalation kinetics and allowing couplings to proceed at lower temperatures with reduced catalyst loadings.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems , incorporating internal observational milestones to confirm mechanistic progression.

Protocol A: Thiol-Catalyzed Radical Deuteration of Alkyl Iodides

Objective: Convert an alkyl iodide to a deuterated alkane via an in situ thioborinic ester.

  • Reagent Assembly: In an oven-dried Schlenk flask under Argon, dissolve the alkyl iodide (1.0 mmol) and dodecanethiol (0.05 mmol, 5 mol%) in degassed benzene (5.0 mL).

  • Isotope Source Addition: Add D2​O (50 mmol, 50 equiv) to the biphasic mixture.

    • Causality: The vast excess of D2​O drives the equilibrium of the thioborinic ester hydrolysis completely to the right via Le Chatelier's principle, ensuring the thiol pool remains >99% deuterated.

  • Initiation: Via syringe pump, add Triethylborane ( Et3​B , 1.0 M in hexanes, 1.2 mmol) over 2 hours. Introduce a micro-balloon of ambient air to the headspace.

    • Causality: Et3​B autoxidizes in the presence of trace O2​ to generate the initiating ethyl radical. Slow addition prevents radical-radical termination (dimerization), maintaining a long kinetic chain length.

    • Validation Checkpoint A: A very slight exotherm and micro-bubbling (ethane gas evolution) should be observed upon Et3​B addition, confirming active initiation.

  • Propagation & Quench: Stir vigorously at room temperature for an additional 1 hour. Quench by exposing the mixture fully to air.

  • Workup & Validation: Extract with EtOAc, wash with brine, and dry over Na2​SO4​ .

    • Validation Checkpoint B: Analyze the crude mixture via GC-MS. The system is validated when the starting material peak is <1% and the product mass spectrum shows a clear +1 m/z shift , confirming successful deuterium incorporation.

Workflow Step1 1. Reagent Assembly Alkyl Iodide + Thiol + D2O Step2 2. Initiation Slow Et3B Addition + Trace O2 Step1->Step2 Validate1 Validation A: Observe slight exotherm / gas evolution Step2->Validate1 Step3 3. Radical Propagation Stir at RT (2-4 hours) Validate1->Step3 Validate2 Validation B: GC-MS shows >99% conversion +1 m/z mass shift Step3->Validate2 Step4 4. Quench & Workup EtOAc Extraction + Brine Wash Validate2->Step4

Self-validating workflow for radical deuteration via thioborinate intermediates.

Conclusion

Sulfanylborinic acids and their ester derivatives represent a powerful, albeit specialized, class of organoboron reagents. While they lack the bench-stability of MIDA boronates or trifluoroborates, their unique B–S bond dynamics provide unparalleled advantages in radical chain reactions and accelerated cross-couplings. By understanding the thermodynamic drivers of SH​2 substitutions and rapid hydrolysis, researchers can leverage these reagents for complex late-stage functionalizations that traditional boronic acids cannot achieve.

References

  • Radical Deuteration with D2O: Catalysis and Mechanistic Insights. Journal of the American Chemical Society. URL: [Link]

  • 1.11 Generation of Radicals from Organoboranes. Thieme E-Books. URL: [Link]

Comparative

Benchmarking sulfanylborinic acids against trifluoroborate salts in cross-coupling

The landscape of carbon-carbon bond formation is continually evolving, driven by the need to couple increasingly complex, sterically hindered, and sp3-rich scaffolds. For drug development professionals and synthetic chem...

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Author: BenchChem Technical Support Team. Date: April 2026

The landscape of carbon-carbon bond formation is continually evolving, driven by the need to couple increasingly complex, sterically hindered, and sp3-rich scaffolds. For drug development professionals and synthetic chemists, selecting the optimal organoboron reagent is the critical fulcrum upon which a successful Suzuki-Miyaura cross-coupling balances.

This guide provides an in-depth benchmarking of two highly specialized classes of boron reagents: Sulfanylborinic acids (and their ester derivatives, thioborinic acids) and Potassium trifluoroborate salts . By analyzing their mechanistic divergence, we will establish causality behind catalyst selection and provide self-validating experimental protocols for both systems.

Mechanistic Divergence: Reactivity vs. Stability

The fundamental difference between sulfanylborinic acids and trifluoroborate salts lies in their approach to the transmetalation step of the catalytic cycle.

Sulfanylborinic Acids (Thioborinic Esters): Characterized by a highly polar and relatively weak B–S bond, these reagents are designed for hyper-reactivity[1]. The sulfur atom can pre-coordinate with the transition metal (often Palladium or Nickel), facilitating a rapid cleavage of the B–S bond. This bypasses the traditional need for strong aqueous bases to form a boronate ate-complex, allowing transmetalation to occur under strictly anhydrous conditions. However, the cleaved thiolate byproduct poses a severe risk of catalyst poisoning by forming inactive, dimeric metal-thiolate complexes.

Potassium Trifluoroborate Salts ( R−BF3​K ): In stark contrast, trifluoroborates are designed for maximum stability. These crystalline, bench-stable salts are completely unreactive toward transmetalation in their native state[2]. They rely on a controlled, base-promoted hydrolysis in a biphasic solvent system to slowly release the active boronic acid ( R−B(OH)2​ ) in situ. This "slow-release" mechanism starves the reaction of excess active boron, effectively suppressing off-cycle side reactions like protodeboronation and homocoupling—a critical advantage in challenging Csp2-Csp3 couplings[3].

Transmetalation cluster_0 Sulfanylborinic Acid Pathway cluster_1 Trifluoroborate Salt Pathway SBA R2B-SR' Pd_SBA Pd(II) Intermediate SBA->Pd_SBA Coordination TM_SBA Rapid Transmetalation Pd_SBA->TM_SBA B-S Cleavage TFB R-BF3K Hydrolysis Slow Hydrolysis (H2O/Base) TFB->Hydrolysis Boronic R-B(OH)2 (Active) Hydrolysis->Boronic TM_TFB Controlled Transmetalation Boronic->TM_TFB Pd(II)

Fig 1: Mechanistic divergence between rapid B-S cleavage and controlled BF3 hydrolysis.

Quantitative Benchmarking

To objectively evaluate these reagents, we must benchmark their physicochemical properties and reaction metrics. The table below synthesizes their performance parameters to guide reagent selection.

ParameterSulfanylborinic Acids / ThioestersPotassium Trifluoroborate Salts
Physical State (STP) Typically viscous oils or amorphous solidsHighly crystalline, free-flowing powders
Air/Moisture Stability Low; requires inert atmosphere (glovebox)Extremely High; bench-stable for years
Transmetalation Kinetics Very Fast (driven by B-S polarization)Slow/Controlled (rate-limited by hydrolysis)
Catalyst Compatibility Ni or Pd (Requires bulky Buchwald ligands)Broad (Standard Pd, Ni, and Photoredox)
Catalyst Poisoning Risk High (Thiolate release coordinates to metal)Low (Inorganic fluoride is a weak ligand)
Csp3-Csp2 Success Rate Moderate (Prone to rapid β-hydride elimination)High (Suppresses protodeboronation)
Optimal Application Anhydrous couplings, sterically hindered Csp2 centersAlkyl cross-couplings, dual photoredox catalysis

Expert Insights: Causality in Catalyst Selection

As an application scientist, it is not enough to know what catalyst to use; one must understand why.

The Sulfur Poisoning Paradox: When utilizing sulfanylborinic acids, the very feature that accelerates transmetalation (the thiolate leaving group) threatens to halt the catalytic cycle. Thiolates are notorious for forming stable, inactive Pd-thiolate dimers. To counteract this causality, you must employ sterically demanding, electron-rich ligands (e.g., XPhos or RuPhos). The steric bulk of the ligand physically prevents the formation of off-cycle dimeric species, forcing the monomeric Pd center to undergo reductive elimination. Alternatively, shifting to Nickel catalysis is highly effective, as Ni is less susceptible to permanent sulfur poisoning and excels in single-electron pathways[4].

The "Slow-Release" Kinetics of Trifluoroborates: Alkylboronic acids are highly susceptible to oxidation and protodeboronation. By converting them to trifluoroborate salts, the boron center is protected[2]. The requirement for aqueous base is not merely to activate the catalyst, but to chemically etch the −BF3​ group, generating the active boronic acid at a rate slower than the transmetalation step. This ensures the steady-state concentration of the reactive boron species remains near zero, virtually eliminating homocoupling and maximizing atom economy.

Experimental Methodologies: Self-Validating Protocols

The following protocols are designed as self-validating systems. Each workflow includes a specific analytical checkpoint to ensure the chemical logic of the system is functioning before proceeding to isolation.

Workflow Start Select Aryl Halide Split Choose Boron Reagent Start->Split SBA_Route Sulfanylborinic Acid Split->SBA_Route TFB_Route Trifluoroborate Salt Split->TFB_Route SBA_Cond Anhydrous Conditions Glovebox/Schlenk Ni/Pd + Bulky Ligand SBA_Route->SBA_Cond TFB_Cond Aqueous/Organic Biphasic Benchtop Setup Standard Pd Catalysts TFB_Route->TFB_Cond Product Cross-Coupled Product SBA_Cond->Product Fast, High Reactivity TFB_Cond->Product Slow Release, High Stability

Fig 2: Experimental workflow comparing anhydrous vs. biphasic cross-coupling conditions.

Protocol A: Anhydrous Cross-Coupling using Sulfanylborinic Acids

Designed for moisture-sensitive substrates requiring rapid transmetalation.

  • Glovebox Assembly: Inside an argon-filled glovebox, charge an oven-dried Schlenk tube with Pd(OAc)2​ (5 mol%), XPhos (10 mol%), and anhydrous K3​PO4​ (2.0 equiv).

  • Reagent Addition: Add the aryl halide (1.0 equiv) and the sulfanylborinic acid/thioester (1.2 equiv)[1].

  • Solvent Introduction: Suspend the mixture in anhydrous, degassed Toluene (0.2 M). Seal the tube, remove from the glovebox, and heat to 90 °C for 4–6 hours.

  • Self-Validation Checkpoint: Withdraw a 50 µL aliquot, dilute in EtOAc, and analyze via GC-MS. Validation: The appearance of the free thiol or thioether byproduct (e.g., 4-methylphenol if using a p-cresyl thioester) in a 1:1 stoichiometric ratio with the cross-coupled product confirms that successful transmetalation has occurred without premature boron decomposition.

Protocol B: Biphasic Cross-Coupling using Potassium Trifluoroborate Salts

Designed for Csp3-Csp2 couplings and maximum benchtop convenience.

  • Benchtop Assembly: To a round-bottom flask open to air, add the aryl halide (1.0 equiv), Potassium Alkyltrifluoroborate (1.5 equiv), PdCl2​(dppf)⋅CH2​Cl2​ (5 mol%), and Cs2​CO3​ (3.0 equiv).

  • Solvent Introduction: Add a biphasic mixture of THF and H2​O (10:1 ratio, 0.2 M). The water is strictly required to initiate the hydrolysis of the trifluoroborate salt[2].

  • Reaction Execution: Equip with a reflux condenser, purge the headspace with N2​ for 5 minutes, and heat to 80 °C for 12–18 hours.

  • Self-Validation Checkpoint: Withdraw a 100 µL aliquot of the aqueous layer and analyze via 19F NMR spectroscopy. Validation: The disappearance of the sharp R−BF3​K multiplet (typically around -140 ppm) and the emergence of inorganic fluoride signals (e.g., BF4−​ at -150 ppm or free F− ) mathematically validates that the in situ hydrolysis mechanism is actively feeding the catalytic cycle.

References

  • [1] Benchchem. Thioborinic acid, dipropyl-, 4-methylphenyl ester | 64503-46-4. Benchchem Catalog. Available at:

  • [2] Molander, G. A., et al. (2003). Potassium Trifluoro(organo)borates: New Perspectives in Organic Chemistry. ResearchGate / Accounts of Chemical Research. Available at:

  • [3] NIH PubMed Central. Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. Available at:

  • [4] NIH PubMed Central. Mechanisms, Challenges, and Opportunities of Dual Ni/Photoredox-Catalyzed C(sp2)-C(sp3) Cross-Couplings. Available at:

Sources

Safety & Regulatory Compliance

Safety

(5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid proper disposal procedures

As a Senior Application Scientist, I recognize that handling complex, multi-functional intermediates like (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid requires more than just compliance—it demands a deep mechanis...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I recognize that handling complex, multi-functional intermediates like (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid requires more than just compliance—it demands a deep mechanistic understanding of the molecule's reactivity. This compound is characterized by a basic pyridine scaffold, a halogenated site, and a highly labile sulfanyl-boron bond.

Directly disposing of this chemical into standard organic waste streams is a severe safety violation. Upon exposure to ambient moisture or incompatible waste, the sulfanylborinic acid moiety can rapidly hydrolyze, evolving toxic, malodorous thiols or hydrogen sulfide ( H2​S ) gas, while precipitating boronic acids.

This guide provides a self-validating, step-by-step operational and disposal framework designed to neutralize these hazards at the bench level before they enter your facility's waste ecosystem.

Chemical Profiling & Mechanistic Hazard Assessment

To design a safe disposal protocol, we must first deconstruct the molecule's reactivity. Organoboron compounds, particularly those containing labile heteroatom bonds such as borinic acids, are prone to thermal and hydrolytic decomposition, releasing irritating and potentially toxic vapors[1].

  • The Pyridine Scaffold : Acts as a Lewis base. It can coordinate with transition metals in mixed-waste streams, potentially catalyzing unintended exothermic reactions.

  • The Chloro-Substituent : Classifies the parent molecule and its organic derivatives as Halogenated Organic Waste . If incinerated improperly, halogenated aromatics can form highly toxic dioxins.

  • The Sulfanylborinic Acid Moiety (-S-B(OH)R) : This is the critical hazard vector. The sulfur-boron bond is susceptible to nucleophilic attack by water. In aqueous media, the boron moiety will rapidly hydrolyze to form electrically neutral boric acid or borate ions, depending on the pH[2]. Simultaneously, the sulfur group is expelled as a volatile thiol or H2​S .

Table 1: Physicochemical Hazard Profile & Operational Implications

ParameterValue / CharacteristicOperational Implication
Chemical Class Halogenated Organoboron-Sulfur ComplexRequires multi-stream waste segregation post-quenching.
Hydrolytic Stability Low (Moisture Sensitive)Handle under Argon/Nitrogen; never dispose of directly into aqueous waste.
Decomposition Products Thiols, H2​S , Boric Acid, HClSevere inhalation hazard; mandates strict fume hood use.
pH Sensitivity Highly reactive in acidic mediaQuench only in alkaline conditions (pH > 10) to trap volatile sulfur species.

The Quenching Protocol: A Self-Validating System

Prior to any experimental operation or disposal, a thorough risk assessment must be conducted in accordance with established laboratory safety frameworks[3]. The ultimate disposal of these materials must comply with institutional protocols and the guidelines set forth in Prudent Practices in the Laboratory[4].

The goal of this protocol is to oxidatively cleave the S-B bond in a controlled manner. By using an alkaline oxidizing agent, we convert volatile thiols into stable, odorless sulfonates/sulfates, and the boron species into benign borates.

Step-by-Step Quenching Methodology

Step 1: Solvent Dilution Transfer the unreacted (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid to a suitably sized round-bottom flask inside a certified fume hood. Dilute the compound to a maximum concentration of 0.1 M using a water-miscible, non-reactive solvent such as Tetrahydrofuran (THF) or Isopropanol.

Step 2: Thermal Control Place the flask in an ice-water bath and allow the solution to equilibrate to 0°C for 15 minutes. Causality: The subsequent oxidation is highly exothermic; thermal control prevents solvent boil-off and uncontrolled vapor release.

Step 3: Alkaline Oxidation Prepare a quenching solution of 10% Hydrogen Peroxide ( H2​O2​ ) in 1 M Sodium Hydroxide ( NaOH ) . Causality: The alkaline environment (pH > 10) is critical. It ensures that any transient thiols generated during hydrolysis are immediately deprotonated into thiolate anions ( RS− ), preventing them from volatilizing into the lab atmosphere before the peroxide can oxidize them into stable sulfonates ( R−SO3−​ ).

Step 4: Dropwise Addition Using an addition funnel, add the alkaline peroxide solution dropwise at a rate of 1-2 drops per second. Vigorously stir the mixture. Monitor the flask for excessive gas evolution or temperature spikes.

Step 5: Maturation Once the addition is complete, remove the ice bath. Allow the mixture to stir at room temperature (20-25°C) for 2 hours to ensure complete oxidative cleavage of the sulfanylborinic acid.

Step 6: System Validation (Critical Step) To ensure the protocol is self-validating, you must confirm the presence of excess oxidant, which guarantees all reactive sulfur species have been consumed.

  • Spot the solution on starch-iodide paper . A rapid blue-black color change indicates excess peroxide (Validation passed).

  • Quench the remaining excess peroxide by adding saturated aqueous Sodium Thiosulfate ( Na2​S2​O3​ ) dropwise until a repeat starch-iodide test yields a negative (colorless) result.

Waste Segregation & Disposal Routing

Once the reactive species has been fully neutralized and validated, the resulting mixture is safe for phase separation and disposal.

Table 2: Waste Stream Routing Post-Quenching

ComponentWaste CategoryDisposal Container Requirements
Organic Phase (THF, Pyridine derivatives)Halogenated Organic WasteVented cap, clearly labeled with "Contains Halogens & Pyridine".
Aqueous Phase (Borates, Sulfates, Salts)Aqueous Heavy Metal / Boron WasteCompatible plastic (HDPE), verify pH is adjusted to 7-9 before sealing.
Contaminated Consumables (Pipettes, gloves)Hazardous Solid WasteDouble-bagged, segregated from standard combustible trash.

Operational Workflow Visualization

The following diagram maps the logical flow of the quenching and disposal process, ensuring all safety gates are met before the chemical leaves the fume hood.

G Start Unquenched (5-Chloro-6-methylpyridin-3-yl) -sulfanylborinic acid Dilution Step 1: Solvent Dilution (THF / Isopropanol) Start->Dilution Transfer to Fume Hood Cooling Step 2: Thermal Control (0°C Ice Bath) Dilution->Cooling Quenching Step 3: Alkaline Oxidation (10% H2O2 in 1M NaOH) Cooling->Quenching Dropwise Addition Validation Step 4: Validation (Starch-Iodide & Thiosulfate) Quenching->Validation Stir 2 hrs at RT Separation Step 5: Phase Separation & Waste Routing Validation->Separation Confirm Neutralization OrgWaste Halogenated Organic Waste Separation->OrgWaste Organic Phase AqWaste Aqueous Waste (Borates / Sulfates) Separation->AqWaste Aqueous Phase

Workflow for the oxidative quenching and disposal of sulfanylborinic acid derivatives.

References

  • SAFETY DATA SHEET - Thermo Fisher Scientific -1

  • Working with Hazardous Chemicals - Organic Syntheses - 3

  • Prudent Practices in the Laboratory - NCBI Bookshelf - NIH -4

  • Boron (EHC 204, 1998) - INCHEM -2

Sources

Handling

Personal protective equipment for handling (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid

Advanced Safety and Operational Protocol for Handling (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic Acid As a Senior Application Scientist, I approach laboratory safety not as a static compliance checklist, but as a me...

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Author: BenchChem Technical Support Team. Date: April 2026

Advanced Safety and Operational Protocol for Handling (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic Acid

As a Senior Application Scientist, I approach laboratory safety not as a static compliance checklist, but as a mechanistic science. When handling highly specialized, polyfunctional intermediates like (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid, standard safety protocols are insufficient. To build a truly secure operational environment, researchers must understand the chemical causality behind the hazards and implement self-validating workflows.

This guide provides the authoritative framework for the safe handling, transfer, and disposal of this compound, designed specifically for drug development professionals and synthetic chemists.

Mechanistic Hazard Assessment

To determine the appropriate Personal Protective Equipment (PPE) and engineering controls, we must deconstruct the molecule into its reactive moieties:

  • The Halogenated Pyridine Core (5-Chloro-6-methylpyridine): Halogenation significantly increases the lipophilicity of the pyridine ring. This allows the compound to rapidly permeate standard laboratory gloves and human skin. Halogenated pyridines are documented clastogenic agents and systemic irritants that can act as neurotoxins upon dermal absorption[1].

  • The Sulfanylborinic Acid Moiety (-S-B(OH)₂): Borinic acids and their esters are highly reactive, moisture-sensitive species known to cause severe, sometimes irreversible, eye damage and skin burns[2]. Furthermore, the sulfanyl (-S-) linkage introduces the risk of hydrolysis into volatile, noxious sulfur species (e.g., hydrogen sulfide equivalents) if exposed to ambient moisture or acidic conditions.

Quantitative PPE Specification Matrix

Standard nitrile gloves provide a false sense of security when handling lipophilic halogenated organics. The following table outlines the mandatory PPE based on quantitative breakthrough data and mechanistic rationale.

PPE CategoryMaterial SpecificationMin. ThicknessEst. Breakthrough TimeMechanistic Rationale
Primary Gloves Nitrile (Inner layer)4 mil< 15 minProvides baseline dexterity and immediate visual indication of chemical splashes.
Secondary Gloves Neoprene (Outer layer)8–12 mil> 240 minSuperior chemical resistance to lipophilic halogenated pyridines; prevents dermal permeation[1].
Eye Protection Polycarbonate Goggles2 mmN/APrevents severe corneal damage from borinic acid hydrolysis and corrosive dust[2].
Face Protection Polycarbonate Shield8+ inchN/AMandatory during pressurized Schlenk line transfers to protect against splash hazards.
Body Protection Nomex / FR Lab CoatN/AN/AProtects against static discharge when handling fine powders under inert gas[3].

Hazard-to-Control Mapping

The following diagram maps the structural moieties of (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid to their specific hazard pathways and the required operational controls.

Hazard_PPE_Mapping cluster_0 Chemical Moieties cluster_1 Hazard Mechanisms cluster_2 Required Controls M1 Halogenated Pyridine Ring (5-Chloro-6-methyl) H1 High Lipophilicity (Skin Permeation) M1->H1 increases H3 Mucous Membrane Irritation M1->H3 causes M2 Sulfanylborinic Acid Group (-S-B(OH)2) H2 Moisture Reactivity (Hydrolysis) M2->H2 undergoes M2->H3 causes C1 Double Gloving (Neoprene over Nitrile) H1->C1 mitigated by C2 Inert Atmosphere (Glovebox/Schlenk) H2->C2 mitigated by C3 Chemical Fume Hood H2->C3 mitigated by H3->C3 mitigated by C4 Splash Goggles & Face Shield H3->C4 mitigated by

Mechanistic mapping of chemical moieties to hazard pathways and required operational controls.

Self-Validating Operational Protocols

To ensure scientific integrity and safety, every procedure must be a "self-validating system"—meaning the protocol includes built-in physical checks to confirm the safety state before proceeding.

Protocol A: Inert-Atmosphere Weighing and Transfer

Because the sulfanylborinic acid group degrades upon contact with ambient humidity, handling must occur under inert conditions.

  • Step 1: System Purge. Transfer the sealed chemical vial into an argon-filled glovebox.

    • Validation Check: Monitor the oxygen/moisture sensors in the glovebox. Do not unseal the vial until the atmosphere reads < 5 ppm O₂ and H₂O.

  • Step 2: Weighing. Use anti-static weigh boats and an ionizing bar to prevent the fine powder from aerosolizing.

    • Validation Check: Observe the powder behavior; if it clings aggressively to the spatula, static is present. Re-ionize the environment before proceeding.

  • Step 3: Solvation. Dissolve the compound immediately in a dry, degassed solvent (e.g., anhydrous THF) inside a septum-sealed vial before removing it from the glovebox.

    • Validation Check: The formation of a clear, homogenous solution without gas evolution confirms the compound has been successfully stabilized in the solvent without hydrolytic degradation.

Protocol B: Reaction Quenching and Disposal

Boron-containing reactive intermediates must be intentionally neutralized before entering the standard waste stream[3][4].

  • Step 1: Thermal Control. Cool the reaction mixture to 0°C using an ice bath.

  • Step 2: Dropwise Quenching. Slowly add a dilute weak base (e.g., saturated aqueous NaHCO₃) under a steady stream of argon.

    • Validation Check: Monitor for gas evolution (CO₂ and potential trace H₂S). The complete cessation of bubbling upon further addition of the base visually validates that all reactive borinic acid species have been fully neutralized.

  • Step 3: Segregation. Transfer the quenched mixture to a clearly labeled "Halogenated Organic / Boron-Containing Waste" carboy.

Emergency Spill Response Plan

In the event of a localized spill outside of an inert atmosphere (e.g., inside the fume hood), execute the following immediate actions:

  • Isolate: Immediately lower the fume hood sash to maximize exhaust velocity and contain potential sulfurous off-gassing.

  • Absorb and Passivate: Do NOT use water, as it will trigger an exothermic hydrolysis reaction. Instead, cover the solid spill completely with a dry, chemically inert absorbent such as diatomaceous earth or dry sand.

  • Neutralize: Lightly mist the absorbent mound with a 5% sodium hypochlorite (bleach) solution. The hypochlorite will safely oxidize the sulfanyl linkages, preventing the release of toxic hydrogen sulfide gas.

  • Collect: Using non-sparking plastic tools, sweep the passivated matrix into a hazardous waste bag, seal it, and label it for immediate EHS pickup.

References

  • Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, NCBI Bookshelf - NIH. URL:[Link]

  • 3-Chloropyridine | CID 12287, PubChem. URL:[Link]

Sources

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